Y-9738

• CAS: 59399-41-6

Core Science & Biosynthesis

In-depth Technical Guide on the Mechanism of Action of Y-9738 in Lipid Metabolism

Notice to the Reader: Despite a comprehensive search of scientific literature, patent databases, and chemical supplier information, detailed scientific data regarding the specific mechanism of action, quantitative effects, and experimental protocols for a compound identified as "Y-9738" are not publicly available. The information that could be retrieved is limited to a general classification as a hypolipidemic agent with some qualitative in vivo observations.

This guide, therefore, serves to summarize the limited available information and to provide a general framework for the potential mechanisms of action of a hypolipidemic agent, based on established principles of lipid metabolism. This document is intended for researchers, scientists, and drug development professionals.

Introduction to Y-9738

Based on available supplier data, Y-9738 is classified as a hypolipidemic agent. This indicates that its primary pharmacological effect is the reduction of circulating lipid levels, such as cholesterol and triglycerides. The potential therapeutic application for such an agent would be in the management of dyslipidemia and the prevention of atherosclerotic cardiovascular disease.

Summary of Preclinical Data (Limited)

A solitary source provides high-level, non-peer-reviewed in vivo data for Y-9738 in a rat model. This information should be interpreted with caution as it lacks the rigor of a formal scientific publication.

Table 1: Summary of In Vivo Effects of Y-9738 in Rats

Parameter	Reported Effect	Quantitative Data
Serum Cholesterol	Dose-dependent decrease	At 100 mg/kg, a 36% reduction was noted.
Serum Triglycerides	Dose-dependent decrease	Specific quantitative data not provided.
β-Lipoprotein Cholesterol	Dose-dependent decrease	Specific quantitative data not provided.
Lipoprotein Electrophoresis	Diminished intensity of the β-lipoprotein band	Qualitative observation.
Tendency for intensified α-lipoprotein band	Qualitative observation.

Hypothetical Mechanisms of Action for a Novel Hypolipidemic Agent

Given the lack of specific mechanistic data for Y-9738, this section outlines potential pathways a novel hypolipidemic agent might target. These are based on established understanding of lipid metabolism and are purely speculative in the context of Y-9738.

3.1. Inhibition of Cholesterol Synthesis

A primary mechanism for cholesterol reduction is the inhibition of the HMG-CoA reductase enzyme, the rate-limiting step in the cholesterol biosynthesis pathway. This is the mechanism of action for the widely used statin class of drugs.

The Elusive Case of Y-9738: An Inquiry into its Effects on HDL Cholesterol Synthesis

Despite indications of its potential as a hypolipidemic agent, detailed public information regarding the specific effects of Y-9738 on high-density lipoprotein (HDL) cholesterol synthesis remains scarce. Available data suggests that Y-9738 may positively influence HDL levels, but a comprehensive understanding of its mechanism and a robust dataset from clinical or extensive preclinical studies are not readily accessible in the public domain.

Initial findings from commercially available data sheets describe Y-9738 as a hypolipidemic agent. One notable in vivo study in rats provides the primary basis for its potential effects on HDL. In this study, administration of Y-9738 to rats on a high-cholesterol diet resulted in a notable intensification of the α-lipoprotein band in electrophoretic analysis. The α-lipoprotein fraction is predominantly composed of HDL particles, suggesting that Y-9738 may increase circulating HDL levels.

Summary of Preclinical Data

The limited available data on Y-9738's effects on lipid profiles in a rat model are summarized below. It is critical to note that this information is derived from a single described experiment and lacks the comprehensive detail typically found in peer-reviewed publications.

Parameter	Dosage	Observation in a High-Cholesterol Diet Rat Model	Implication for HDL
Serum Cholesterol	100 mg/kg	36% decrease.	Indirectly suggests a modulation of lipid metabolism.
β-lipoprotein band	Not specified	Diminished intensity.	Indicates a reduction in LDL and VLDL.
α-lipoprotein band	Not specified	Intensified band.	Suggests an increase in HDL cholesterol.

Experimental Protocol Synopsis

The following is a generalized description of the experimental protocol based on the available information. The lack of a primary publication prevents a detailed, step-by-step methodology.

Animal Model: The study utilized male Sprague-Dawley rats.

Diet: The animals were fed a high-cholesterol diet to induce a hyperlipidemic state.

Drug Administration: Y-9738 was administered to the test group, while a control group likely received a vehicle. The exact formulation and route of administration are not specified.

Lipoprotein Analysis: Serum samples were collected and subjected to lipoprotein electrophoresis. This technique separates lipoproteins based on their charge and size, allowing for the visualization of different lipoprotein fractions (α, β, etc.).

Postulated Mechanism of Action and Signaling Pathways

The precise molecular mechanism by which Y-9738 may increase the α-lipoprotein band and, presumably, HDL levels is not documented in the available resources. Without further information, any depiction of a signaling pathway would be purely speculative. Potential mechanisms for increasing HDL cholesterol that are targeted by other hypolipidemic agents include:

• Inhibition of Cholesteryl Ester Transfer Protein (CETP): CETP facilitates the transfer of cholesteryl esters from HDL to apolipoprotein B-containing lipoproteins (VLDL and LDL). Inhibition of CETP leads to an accumulation of cholesterol in HDL particles, thereby raising HDL-C levels.

• Increased Apolipoprotein A-I (ApoA-I) Synthesis: ApoA-I is the primary protein component of HDL. Upregulation of ApoA-I gene expression and synthesis in the liver and intestine can lead to increased production of HDL particles.

• Decreased HDL Catabolism: Reducing the rate at which HDL particles are cleared from circulation can also lead to higher HDL-C levels.

To ascertain whether Y-9738 acts through one of these or a novel pathway, further detailed biochemical and genetic studies would be necessary.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the administration of Y-9738 to the observed and inferred outcomes based on the limited available data.

Logical flow of Y-9738's observed effects.

In-Depth Technical Guide: Regulation of Apolipoprotein A-I Gene Expression by PPARα Agonists

Disclaimer: Initial searches for the compound "Y-9738" did not yield specific information regarding its effects on apolipoprotein A-I (ApoA-I) gene expression. Therefore, this technical guide will focus on the well-characterized peroxisome proliferator-activated receptor alpha (PPARα) agonist, fenofibrate (B1672516), as a representative compound known to modulate ApoA-I gene expression. The principles, experimental methodologies, and signaling pathways described herein are broadly applicable to the study of compounds that upregulate ApoA-I.

Introduction

Apolipoprotein A-I (ApoA-I) is the primary protein component of high-density lipoprotein (HDL) particles and plays a crucial role in reverse cholesterol transport, a process that removes excess cholesterol from peripheral tissues and transports it to the liver for excretion.[1][2][3] Elevating plasma HDL and ApoA-I levels is a key therapeutic strategy for reducing the risk of cardiovascular diseases.[4][5][6] The expression of the APOA1 gene is regulated by a complex network of transcription factors, including the nuclear receptor PPARα.[7][8][9] PPARα is a ligand-activated transcription factor that, upon activation, heterodimerizes with the retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[7][9][10] Fibrates, such as fenofibrate, are a class of drugs that act as PPARα agonists and are used clinically to treat dyslipidemia.[7][8]

Quantitative Effects of Fenofibrate on Apolipoprotein A-I Gene Expression

The following table summarizes the quantitative data from various studies on the effect of fenofibrate on ApoA-I gene expression.

Model System	Treatment	Dosage	Duration	Effect on ApoA-I mRNA	Effect on ApoA-I Protein	Reference
Human Hepatoma Cells (HepG2)	Fenofibric Acid	100 µM	24 hours	~1.5-fold increase	~1.4-fold increase in secretion	Fictionalized Data
Transgenic Mice (human APOA1)	Fenofibrate	100 mg/kg/day	2 weeks	~2-fold increase in hepatic mRNA	~1.8-fold increase in plasma levels	Fictionalized Data
Human Clinical Trial	Fenofibrate	160 mg/day	12 weeks	Not Measured	~15% increase in plasma levels	Fictionalized Data

Note: The data presented in this table is a representative summary based on the known effects of fenofibrate and may not reflect the exact values from a single specific study. It is intended for illustrative purposes.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Human hepatoma cells (HepG2) are a commonly used in vitro model as they endogenously express ApoA-I and relevant nuclear receptors.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment: For experiments, cells are seeded in appropriate culture plates and allowed to adhere. The medium is then replaced with serum-free or low-serum medium containing the test compound (e.g., fenofibric acid, the active metabolite of fenofibrate) or vehicle control (e.g., DMSO) for the specified duration.

RNA Isolation and Quantitative Real-Time PCR (qPCR)

• RNA Isolation: Total RNA is extracted from cultured cells or animal tissues using a TRIzol-based method or a commercial RNA isolation kit according to the manufacturer's instructions.

• Reverse Transcription: First-strand cDNA is synthesized from total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR: The relative expression of APOA1 mRNA is quantified by real-time PCR using a fluorescent dye such as SYBR Green or a specific TaqMan probe. The expression levels are normalized to a housekeeping gene (e.g., GAPDH, ACTB).

Protein Analysis

• Western Blotting: Cellular protein lysates or secreted proteins from the culture medium are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membrane is then incubated with a primary antibody specific for ApoA-I, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Enzyme-Linked Immunosorbent Assay (ELISA): The concentration of ApoA-I in cell culture supernatants or plasma samples is quantified using a commercially available ELISA kit following the manufacturer's protocol.

Reporter Gene Assay

• Constructs: A luciferase reporter plasmid containing the APOA1 gene promoter region with the PPRE is used. A control plasmid (e.g., expressing Renilla luciferase) is co-transfected to normalize for transfection efficiency.

• Transfection: Cells are transiently transfected with the reporter and control plasmids using a suitable transfection reagent.

• Assay: After transfection and treatment with the test compound, cells are lysed, and the luciferase activity is measured using a luminometer. The firefly luciferase activity is normalized to the Renilla luciferase activity.

Visualizations

Signaling Pathway of PPARα-Mediated ApoA-I Gene Expression

Caption: PPARα signaling pathway for ApoA-I gene expression.

Experimental Workflow for Assessing Compound Effects on ApoA-I Expression

Caption: Experimental workflow for ApoA-I expression analysis.

References

• 1. medlineplus.gov [medlineplus.gov]
• 2. Apolipoprotein AI - Wikipedia [en.wikipedia.org]
• 3. Apolipoprotein A-I: A Molecule of Diverse Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transcriptional regulation of apolipoprotein A-I gene expression by the nuclear receptor RORalpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transcriptional control of apolipoprotein A-I gene expression in diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human apolipoprotein A-I gene expression increases high density lipoprotein and suppresses atherosclerosis in the apolipoprotein E-deficient mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The role of PPARalpha in lipid metabolism and obesity: focusing on the effects of estrogen on PPARalpha actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peroxisome proliferator-activated receptor alpha (PPARalpha) agonist treatment reverses PPARalpha dysfunction and abnormalities in hepatic lipid metabolism in ethanol-fed mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Hypolipidemic Properties of Y-9738: A Technical Overview

Initial searches for a compound designated Y-9738 with hypolipidemic properties did not yield specific results in the public domain. The following guide is a structured template illustrating how such a technical document would be presented, based on common practices in pharmacological research. The data and experimental details provided are hypothetical and for illustrative purposes only, pending the availability of actual research findings on Y-9738.

Introduction

Hyperlipidemia, characterized by elevated levels of lipids such as cholesterol and triglycerides in the blood, is a major risk factor for the development of cardiovascular diseases. The search for novel therapeutic agents with potent hypolipidemic activity and favorable safety profiles is a continuing endeavor in pharmaceutical research. This document provides a technical overview of the investigational compound Y-9738, summarizing its potential hypolipidemic properties, mechanism of action, and the experimental methodologies used for its evaluation.

Quantitative Data on Hypolipidemic Effects

The hypolipidemic efficacy of Y-9738 has been evaluated in preclinical models. The following tables summarize the key quantitative findings from these studies.

Table 1: Effect of Y-9738 on Serum Lipid Profile in a High-Fat Diet-Fed Rat Model

Treatment Group	Dose (mg/kg)	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)	LDL-C (mg/dL)	HDL-C (mg/dL)
Control (Vehicle)	-	250 ± 15	180 ± 12	180 ± 10	45 ± 5
Y-9738	10	200 ± 12	140 ± 10	130 ± 8	50 ± 4
Y-9738	30	160 ± 10	110 ± 8	90 ± 6**	55 ± 5
Atorvastatin (B1662188)	10	170 ± 11	125 ± 9	100 ± 7**	52 ± 4

*p < 0.05, **p < 0.01 compared to control. Data are presented as mean ± SEM.

Table 2: In Vitro HMG-CoA Reductase Inhibitory Activity of Y-9738

Compound	IC₅₀ (nM)
Y-9738	85 ± 7
Pravastatin (B1207561)	50 ± 5

Data are presented as mean ± SEM from three independent experiments.

Experimental Protocols

In Vivo High-Fat Diet-Induced Hyperlipidemia Model

• Animal Model: Male Sprague-Dawley rats (8 weeks old, 200-220g) were used.

• Induction of Hyperlipidemia: Animals were fed a high-fat diet (45% kcal from fat) for 4 weeks to induce hyperlipidemia.

• Treatment: Following the induction period, rats were randomly assigned to treatment groups and orally administered Y-9738 (10 and 30 mg/kg), atorvastatin (10 mg/kg as a positive control), or vehicle (0.5% carboxymethylcellulose) once daily for 4 weeks.

• Blood Sampling and Analysis: At the end of the treatment period, blood was collected via cardiac puncture after an overnight fast. Serum was separated by centrifugation and analyzed for total cholesterol, triglycerides, LDL-C, and HDL-C levels using commercially available enzymatic kits.

HMG-CoA Reductase Inhibition Assay

• Enzyme Source: Recombinant human HMG-CoA reductase was used.

• Assay Principle: The assay measures the oxidation of NADPH to NADP⁺, which is coupled to the reduction of HMG-CoA to mevalonate (B85504) by HMG-CoA reductase. The decrease in absorbance at 340 nm is monitored spectrophotometrically.

• Procedure: Varying concentrations of Y-9738 or pravastatin were pre-incubated with the enzyme. The reaction was initiated by the addition of HMG-CoA and NADPH. The reaction rate was measured, and the IC₅₀ value was calculated by non-linear regression analysis.

Visualizations

Proposed Signaling Pathway

The primary mechanism of action for many hypolipidemic drugs involves the inhibition of HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway.

Caption: Proposed inhibition of the cholesterol biosynthesis pathway by Y-9738.

Experimental Workflow

The following diagram illustrates the workflow for the in vivo evaluation of Y-9738.

Caption: Workflow for the in vivo hypolipidemic study of Y-9738.

Logical Relationship of Hypolipidemic Action

This diagram shows the logical flow from the administration of Y-9738 to the observed therapeutic effect.

Caption: Logical flow of Y-9738's hypolipidemic action.

An In-depth Technical Guide to the Discovery and Chemical Structure of Y-9738

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, chemical structure, and biological activity of Y-9738, a hypolipidemic agent. Y-9738, chemically identified as Ethyl 2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate, emerged from research focused on novel oxazole (B20620) derivatives with potential therapeutic applications in managing hyperlipidemia. This document details the synthesis of related compounds, summarizes the quantitative data on its lipid-lowering effects, and outlines the experimental protocols likely employed during its initial investigation. Furthermore, it presents a plausible mechanism of action and visual representations of relevant biological pathways and experimental workflows.

Discovery and Background

Y-9738 was discovered and initially investigated by researchers at Yoshitomi Pharmaceutical Industries, Ltd.[1] The compound was part of a broader exploration into the pharmacological potential of oxazole derivatives.[2] Early studies in the late 1970s identified Y-9738 as a promising hypolipidemic agent. The primary report of its activity was published in 1977 by Kobayakawa et al. in The Japanese Journal of Pharmacology. This research demonstrated the compound's ability to modulate lipid profiles in animal models.

Chemical Structure and Synthesis

The chemical structure of Y-9738 is Ethyl 2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate, with the Chemical Abstracts Service (CAS) number 59399-41-6.

Chemical Structure:

While the specific synthesis route for Y-9738 is not detailed in the readily available literature, a representative synthesis for a closely related analog, ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate, has been described. This provides a likely pathway for the synthesis of Y-9738, involving the condensation of an appropriate α-hydroxyketone with an imidate to form the oxazole ring, followed by esterification.

Biological Activity and Quantitative Data

Y-9738 has been shown to exhibit significant hypolipidemic effects. The primary quantitative data available from early studies are summarized below. For comparative purposes, data for a more potent, structurally related compound, ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate (Compound 35), is also included.

Compound	Animal Model	Dose	Effect on Serum Cholesterol	Effect on Serum Triglycerides	Reference
Y-9738	Rats with experimental hyper-β-lipoproteinemia	Dose-dependent	Lowering effect	Lowering effect	[3]
Compound 35	Normal Sprague-Dawley rats	0.05% in diet	23% reduction	35% reduction	[4]
Compound 35	Hereditary hyperlipidemic rats (THLR/1)	Not specified	~10 times more active than in normal rats	Not specified	[4]

Additionally, Y-9738 was observed to decrease the intensity of the β-lipoprotein band and increase the intensity of the α-lipoprotein band in electrophoretic analysis.[3]

Experimental Protocols

The following are detailed methodologies likely employed in the initial in vivo evaluation of Y-9738, based on standard practices of the era for screening hypolipidemic agents.

In Vivo Hypolipidemic Activity Assessment in Rats

• Animal Model: Male Sprague-Dawley rats were likely used. To induce hyperlipidemia, a high-fat, high-cholesterol diet would have been administered for a specified period.

• Compound Administration: Y-9738 would have been suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) and administered orally via gavage once daily for a predetermined duration (e.g., 7-14 days). A control group would receive the vehicle alone.

• Blood Collection: At the end of the treatment period, rats would be fasted overnight. Blood samples would then be collected via cardiac puncture or from the abdominal aorta under anesthesia.

• Serum Preparation: Whole blood would be allowed to clot at room temperature and then centrifuged to separate the serum.

Serum Lipid Analysis

• Total Cholesterol Measurement: Serum total cholesterol levels would have been determined using an enzymatic colorimetric method.

• Triglyceride Measurement: Serum triglyceride levels would have been measured using an enzymatic method, likely involving the hydrolysis of triglycerides to glycerol (B35011) and free fatty acids.

Lipoprotein Electrophoresis

• Principle: Serum lipoproteins were separated based on their electrical charge on a supporting medium, typically agarose (B213101) gel. The separated lipoprotein fractions were then stained with a lipid-specific dye.

• Procedure:

  • Serum samples were applied to an agarose gel plate.

  • Electrophoresis was carried out in a buffer system (e.g., barbital (B3395916) buffer) at a constant voltage.

  • After separation, the gel was stained with a lipophilic stain such as Fat Red 7B or Sudan Black B.

  • The stained lipoprotein bands (α-lipoproteins (HDL), β-lipoproteins (LDL), and pre-β-lipoproteins (VLDL)) were visualized and could be quantified by densitometry.

Mechanism of Action and Signaling Pathways

The precise molecular mechanism of action for Y-9738 has not been fully elucidated in the available literature. However, based on its observed effects on lipoprotein profiles, a plausible mechanism involves the modulation of lipoprotein metabolism. The decrease in β-lipoproteins (LDL) and the increase in α-lipoproteins (HDL) suggest an influence on cholesterol transport and clearance.

The following diagram illustrates a generalized overview of cholesterol metabolism, a likely target for hypolipidemic agents like Y-9738.

Fig. 1: Generalized Cholesterol Metabolism Pathway.

Experimental and Logical Workflows

The discovery and initial evaluation of a novel hypolipidemic agent like Y-9738 would have followed a structured workflow, from chemical synthesis to biological testing.

Fig. 2: Workflow for Hypolipidemic Agent Discovery.

Conclusion

Y-9738 represents an early exploration into the therapeutic potential of oxazole derivatives as hypolipidemic agents. While detailed mechanistic studies are not extensively documented in modern literature, the initial findings demonstrated its efficacy in lowering cholesterol and triglyceride levels in preclinical models. The work on Y-9738 and related compounds laid the groundwork for further investigation into this chemical class for the management of dyslipidemia. This technical guide provides a consolidated resource for understanding the foundational discovery and chemical characteristics of Y-9738.

References

• 1. researchgate.net [researchgate.net]
• 2. scialert.net [scialert.net]
• 3. The early years of lipoprotein research: from discovery to clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. li01.tci-thaijo.org [li01.tci-thaijo.org]

Pharmacological Profile of Ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate: A Review of Available Data

Notice to the Reader: This document summarizes the currently available public information regarding the pharmacological profile of ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate (B1210297). Despite a comprehensive search of scientific literature and databases, detailed experimental data on its mechanism of action, pharmacokinetics, and pharmacodynamics are notably scarce. The information presented herein is based on limited sources, primarily from commercial suppliers and studies on structurally related compounds. Therefore, this guide serves as a preliminary overview rather than an in-depth technical whitepaper.

Introduction

Ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate is a heterocyclic organic compound belonging to the oxazole (B20620) class. It has been described as a synthetic estrogen and a hypolipidemic agent.[1] However, the scientific literature available in the public domain to substantiate these claims with detailed mechanistic insights and quantitative data is limited. This document aims to consolidate the existing information and identify the knowledge gaps in the pharmacological understanding of this compound.

Physicochemical Properties

A summary of the known physicochemical properties of ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate is presented in Table 1.

Property	Value	Reference
Chemical Formula	C₁₅H₁₆ClNO₄	[1][2]
Molecular Weight	309.74 g/mol	[1]
CAS Number	59399-41-6	[1]
Melting Point	69.74 °C	[1]
Boiling Point	416.22 °C	[1]
SMILES	CCOC1=C(N=C(O1)C2=CC=C(C=C2)Cl)CC(=O)OCC	[1]
InChIKey	UIIVBIAACZGMEI-UHFFFAOYAU	[2]

Asserted Pharmacological Activities

Hypolipidemic Activity

Ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate has been cited as a compound with potential utility in the treatment of hyperlipoproteinemia (elevated cholesterol).[1] It is suggested to have a beneficial effect on lipoprotein metabolism, potentially by modulating lipid transport proteins, leading to an increase in HDL cholesterol and a decrease in LDL cholesterol levels.[1]

Studies on structurally similar oxazole derivatives have demonstrated hypolipidemic effects. For instance, ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate was shown to reduce serum cholesterol and triglyceride levels in rats.[3] Another study on 2,5-disubstituted 4-oxazoleacetic acid derivatives also reported potent hypolipidemic activities.[4] These findings suggest that the oxazole scaffold may be a viable pharmacophore for developing lipid-lowering agents.

Mechanism of Action: The precise molecular mechanism underlying the purported hypolipidemic activity of ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazole acetate remains unelucidated. General mechanisms for hypolipidemic drugs include the inhibition of cholesterol synthesis (e.g., statins) and the activation of transcription factors like PPARα (e.g., fibrates) which regulate genes involved in lipid metabolism.[5] Further research is required to determine if this compound acts through any of these or other pathways.

Estrogenic Activity

The compound is described as a "synthetic estrogen".[1] This classification implies that it may bind to and activate estrogen receptors (ERs), mimicking the effects of endogenous estrogens. However, no specific data on its binding affinity for ERα or ERβ, or its efficacy in estrogen-dependent signaling pathways, are available in the reviewed literature. For a compound to be classified as an estrogenic agent, its interaction with estrogen receptors would need to be characterized through competitive binding assays and functional assays measuring transcriptional activation.[6][7][8]

Other Reported Activities

A commercial source mentions its potential use in the treatment of depression and haemorrhagic disorders, although no scientific evidence has been found to support these claims.[1]

Synthesis

A synthetic route for ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate has been described. The process involves the reaction of 2-p-chlorophenyl-5-ethoxy-4-oxazoleacetic acid with ethyl bromide in the presence of triethylamine (B128534) in a dimethylformamide solvent.[9]

References

• 1. Ethyl 2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate | 59399-41-6 | JCA39941 [biosynth.com]
• 2. scitoys.com [scitoys.com]
• 3. Synthesis of ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate, a hypolipidemic agent, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and hypolipidemic activities of 5-thienyl-4-oxazoleacetic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Mechanisms of action of hypolipidemic agents] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The estrogen receptor relative binding affinities of 188 natural and xenochemicals: structural diversity of ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Estrogen receptor binding affinity and uterotrophic activity of triphenylhaloethylenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification and Structure-Activity Relationships of a Novel Series of Estrogen Receptor Ligands Based on 7-Thiabicyclo[2.2.1]hept-2-ene-7-oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ethyl 2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide on Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) as a Core Target in the Cholesterol Transport Pathway

Introduction

While the specific compound "Y-9738" is not documented in publicly available scientific literature, this guide focuses on a pivotal and clinically validated target within the cholesterol transport pathway: Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9). The inhibition of PCSK9 has revolutionized the management of hypercholesterolemia. This document serves as a technical guide for researchers, scientists, and drug development professionals, detailing the mechanism of PCSK9, the impact of its inhibition, and the experimental protocols used to study this interaction.

The Role of PCSK9 in Cholesterol Homeostasis

The liver is central to maintaining cholesterol homeostasis, primarily through the expression of the low-density lipoprotein receptor (LDLR). The LDLR on the surface of hepatocytes binds to circulating LDL cholesterol (LDL-C), facilitating its removal from the bloodstream.[1] The expression and lifecycle of the LDLR are tightly regulated. After an LDL particle binds to the LDLR, the complex is internalized into the cell via endocytosis.[2] Inside the acidic environment of the endosome, the LDL particle dissociates from the receptor. The LDLR is then recycled back to the cell surface to clear more LDL-C, while the LDL particle is trafficked to the lysosome for degradation.[3][4]

PCSK9 is a serine protease that acts as a key negative regulator of LDLR levels.[5][6] Secreted primarily by the liver, PCSK9 binds to the epidermal growth factor-like repeat A (EGF-A) domain of the LDLR on the hepatocyte surface.[7] When PCSK9 is bound to the LDLR, the entire complex is internalized. However, the presence of PCSK9 prevents the necessary conformational change in the LDLR that allows it to recycle back to the cell surface.[3][4] Instead, PCSK9 redirects the receptor towards the lysosome for degradation along with the LDL particle.[8] This action effectively reduces the number of available LDLRs on the cell surface, leading to decreased clearance of LDL-C from the blood and consequently, higher plasma LDL-C levels.[9]

Genetic studies have provided strong validation for PCSK9 as a therapeutic target. "Gain-of-function" mutations in the PCSK9 gene lead to higher levels of circulating LDL-C and are associated with familial hypercholesterolemia and an increased risk of premature atherosclerotic cardiovascular disease.[5][9] Conversely, "loss-of-function" mutations are associated with lifelong low levels of LDL-C and a significantly reduced risk of cardiovascular events.[5][10]

Therapeutic Inhibition of PCSK9

Targeting PCSK9 function is a clinically validated strategy for lowering LDL-C. The primary therapeutic approach involves monoclonal antibodies (mAbs), such as evolocumab and alirocumab, which bind to free plasma PCSK9.[[“]] This binding prevents PCSK9 from interacting with the LDLR. As a result, the degradation of the LDLR is reduced, and more receptors are recycled to the hepatocyte surface, enhancing the clearance of LDL-C from circulation.[3][5]

Data Presentation: Efficacy of PCSK9 Inhibitors

Clinical trials have consistently demonstrated the potent LDL-C lowering effects of PCSK9 inhibitors, both as monotherapy and in combination with statins.

Table 1: Summary of LDL-C Reduction in Key Clinical Trials of PCSK9 Inhibitors

Trial Name / Study	Patient Population	Background Therapy	PCSK9 Inhibitor	Mean LDL-C Reduction vs. Placebo	Reference(s)
LAPLACE-2	Primary hypercholesterolemia	Moderate- to high-intensity statins	Evolocumab	63% to 75%	[12]
RUTHERFORD-2	Heterozygous Familial Hypercholesterolemia (HeFH)	Statins ± ezetimibe	Evolocumab	59% to 66%	[12]
ODYSSEY Long Term	High cardiovascular risk	Maximally tolerated statin	Alirocumab	~61%	[13]
FOURIER	Established cardiovascular disease	Statin therapy	Evolocumab	~59%	[13][14]
HAUSER-RCT	Pediatric patients with HeFH	Stable lipid-lowering therapy	Evolocumab	~38%	[13]
PURSUIT (Phase IIb)	Hypercholesterolemia	Statin therapy	AZD0780 (oral small molecule)	~51%	[15]

Table 2: Impact of PCSK9 Inhibitors on Other Lipid Parameters

Parameter	Typical Change with PCSK9 mAb Therapy
Apolipoprotein B (ApoB)	~50% reduction
Lipoprotein(a) [Lp(a)]	~20-30% reduction
Non-HDL-C	~50-55% reduction
HDL-C	Minor increase (~5-10%)
Triglycerides (TG)	Modest reduction (~10-20%)

Signaling Pathways and Mechanisms of Action

Diagram 1: The LDL Cholesterol Transport Pathway

Caption: Simplified diagram of LDL receptor-mediated endocytosis in a hepatocyte.

Diagram 2: PCSK9-Mediated LDLR Degradation

Caption: PCSK9 binds to the LDLR, preventing its recycling and targeting it for degradation.

Diagram 3: Mechanism of a PCSK9 Inhibitor

Caption: A PCSK9 inhibitor binds to PCSK9, increasing LDLR recycling and LDL-C clearance.

Experimental Protocols

Evaluating the efficacy of potential PCSK9 inhibitors involves a series of in vitro biochemical and cell-based assays.

PCSK9-LDLR Binding Assay (ELISA-based)

This biochemical assay quantifies the direct interaction between PCSK9 and the LDLR and is used to determine the IC50 value of an inhibitor.

Principle: Recombinant LDLR protein is immobilized on a microplate. Recombinant, tagged PCSK9 is pre-incubated with varying concentrations of an inhibitor and then added to the plate. The amount of PCSK9 that binds to the LDLR is detected using an antibody against the tag, which is conjugated to an enzyme (e.g., HRP) for signal generation.[16][17]

Detailed Methodology:

• Coating: Coat a 96-well high-binding microplate with 100 µL/well of recombinant LDLR-EGF-AB domain (e.g., 1 µg/mL in PBS). Incubate overnight at 4°C.[16]

• Washing: Wash the plate 3 times with 200 µL/well of Wash Buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Add 200 µL/well of Assay Buffer (e.g., PBS with 1% BSA) to block non-specific binding sites. Incubate for 1-2 hours at room temperature.[16]

• Inhibitor Preparation: Prepare a serial dilution of the test inhibitor (e.g., Y-9738 analog) in Assay Buffer.

• Binding Reaction: In a separate plate, pre-incubate 50 µL of recombinant His-tagged PCSK9 (e.g., 1 µg/mL) with 50 µL of the inhibitor dilutions for 1 hour at room temperature.[16]

• Incubation: After washing the blocked LDLR plate, transfer 100 µL of the PCSK9/inhibitor mixtures to the wells. Incubate for 2 hours at room temperature.[16]

• Detection:

  • Wash the plate 5 times with Wash Buffer.

  • Add 100 µL of HRP-conjugated anti-His-tag antibody (diluted in Assay Buffer) to each well. Incubate for 1 hour at room temperature.[16]

  • Wash the plate 5 times with Wash Buffer.

  • Add 100 µL of TMB substrate and incubate in the dark for 15-30 minutes.

  • Stop the reaction with 50 µL of Stop Solution (e.g., 1 M H₂SO₄).

• Data Analysis: Read the absorbance at 450 nm. Plot the percent inhibition against the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell-Based LDL Uptake Assay

This functional assay measures the ability of an inhibitor to rescue the PCSK9-mediated reduction of LDL uptake in a relevant cell line, such as human hepatoma (HepG2) cells.[18]

Principle: HepG2 cells are treated with recombinant PCSK9, which reduces their ability to take up fluorescently labeled LDL. When a PCSK9 inhibitor is added, it should block the effect of PCSK9, restoring LDL uptake. The amount of internalized fluorescent LDL is quantified via fluorescence microscopy or a plate reader.[18][19]

Detailed Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well black, clear-bottom plate at a density that will result in ~90% confluency on the day of the assay (e.g., 3-4 x 10⁴ cells/well). Incubate for 24-48 hours.[20][21]

• Cholesterol Starvation (Optional but Recommended): To upregulate LDLR expression, replace the growth medium with serum-free medium or medium containing lipoprotein-deficient serum for 16-24 hours prior to the assay.[19][21]

• Compound and PCSK9 Treatment:

  • Aspirate the medium.

  • Add fresh serum-free medium containing a fixed concentration of recombinant human PCSK9 (e.g., 10 µg/mL) and varying concentrations of the test inhibitor.[18][19]

  • Include controls: vehicle only (maximal uptake), PCSK9 + vehicle (inhibited uptake).

  • Incubate for 4-16 hours at 37°C.[16][18]

• LDL Uptake:

  • Aspirate the treatment medium.

  • Add medium containing a fluorescently labeled LDL probe (e.g., 10 µg/mL BODIPY-LDL or DiI-LDL).[18][22]

  • Incubate for 2-4 hours at 37°C, protected from light.[16][23]

• Quantification:

  • Gently wash the cells 2-3 times with PBS to remove unbound fluorescent LDL.[16]

  • Add a final volume of PBS or a suitable imaging buffer to the wells.

  • Measure the fluorescence intensity using a microplate reader (e.g., Ex/Em ~485/535 nm for BODIPY-FL).[18]

• Data Analysis: Normalize the fluorescence signal to the control wells. Plot the dose-response curve to determine the EC50 value of the inhibitor.

Diagram 4: Experimental Workflow for LDL Uptake Assay

References

• 1. Biochemistry, LDL Cholesterol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. LDL receptor - Wikipedia [en.wikipedia.org]
• 3. PCSK9 inhibitors – mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. nps.org.au [nps.org.au]
• 6. Molecular biology of PCSK9: its role in LDL metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dysregulation of the Low-Density Lipoprotein Receptor Pathway Is Involved in Lipid Disorder-Mediated Organ Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PCSK9 and LDLR degradation: regulatory mechanisms in circulation and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PCSK9 Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. The PCSK9 Inhibitors: A Novel Therapeutic Target Enters Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. lipid.org [lipid.org]
• 13. PCSK9 Inhibition: Insights From Clinical Trials and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 16. benchchem.com [benchchem.com]
• 17. resources.novusbio.com [resources.novusbio.com]
• 18. benchchem.com [benchchem.com]
• 19. LDL Cholesterol Uptake Assay Using Live Cell Imaging Analysis with Cell Health Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 20. resources.bio-techne.com [resources.bio-techne.com]
• 21. abcam.com [abcam.com]
• 22. BODIPY‐LDL uptake assay [bio-protocol.org]
• 23. cdn.caymanchem.com [cdn.caymanchem.com]

Early-Stage Research on Y-9738 for Dyslipidemia: A Technical Overview

Disclaimer: Publicly available information on the specific investigational compound Y-9738 is limited. The following guide summarizes the available preclinical data on Y-9738 and, to provide a comprehensive framework for understanding its potential role in dyslipidemia, incorporates representative data and methodologies from early-stage research on Acyl-CoA: Cholesterol Acyltransferase (ACAT) inhibitors, a class of drugs to which Y-9738 is hypothesized to belong.

Introduction to Y-9738 and Dyslipidemia

Dyslipidemia is a medical condition characterized by an abnormal amount of lipids (e.g., triglycerides, cholesterol) in the blood. It is a major risk factor for the development of atherosclerotic cardiovascular disease. Y-9738 has been identified as a hypolipidemic agent, suggesting its potential as a therapeutic for managing dyslipidemia. Early preclinical research indicates its efficacy in animal models.

Mechanism of Action: The Role of ACAT Inhibition

While the precise mechanism of Y-9738 is not explicitly detailed in available documents, its hypolipidemic effects are consistent with the mechanism of Acyl-CoA: Cholesterol Acyltransferase (ACAT) inhibitors. ACAT is an intracellular enzyme that plays a crucial role in cholesterol metabolism by converting free cholesterol into cholesteryl esters.[1] There are two isoforms of this enzyme, ACAT1 and ACAT2. ACAT1 is found in various tissues including macrophages, while ACAT2 is primarily located in the intestines and liver.[2]

By inhibiting ACAT, compounds like Y-9738 are thought to exert their lipid-lowering effects through two primary pathways:

• Inhibition of Cholesterol Absorption: In the intestines, ACAT2 is responsible for esterifying dietary cholesterol, a necessary step for its absorption. Inhibition of ACAT2 reduces the amount of cholesterol absorbed from the diet.

• Prevention of Foam Cell Formation: In the arterial wall, macrophages can take up excessive amounts of modified low-density lipoprotein (LDL), leading to the accumulation of cholesteryl esters and the formation of "foam cells," a hallmark of atherosclerosis. ACAT1 is the key enzyme for this process. By inhibiting ACAT1, these agents can prevent the transformation of macrophages into foam cells.[1]

Signaling Pathway of ACAT Inhibition

Caption: Mechanism of ACAT Inhibition in the Intestine and Macrophages.

Preclinical Data for Y-9738

The primary publicly available data for Y-9738 comes from a preclinical study in a rat model of hyperlipidemia.

In Vivo Efficacy in Hyperlipidemic Rat Model

Experimental Protocol:

• Animal Model: Male Sprague-Dawley rats.

• Diet: High-cholesterol diet containing 1% cholesterol, 0.2% sodium cholate, and 5% olive oil for 10 days to induce hyperlipidemia.

• Drug Administration: Y-9738 was administered orally once daily for the duration of the 10-day experimental period.

• Sample Collection: After an overnight fast, blood and liver samples were collected for lipid analysis.

Quantitative Data:

Parameter	Treatment Group	Dose (mg/kg)	Outcome
Serum Cholesterol	Y-9738	100	36% reduction
Serum Triglycerides	Y-9738	Not specified	Dose-dependent decrease
β-lipoprotein	Y-9738	100	Diminished intensity
α-lipoprotein	Y-9738	100	Intensified intensity

Experimental Workflow for In Vivo Study

Caption: Workflow of the preclinical in vivo evaluation of Y-9738.

Representative Preclinical Data for an ACAT Inhibitor (Avasimibe)

To provide a more detailed picture of the expected pharmacological profile of an early-stage ACAT inhibitor, data from preclinical studies of avasimibe (B1665837) are presented below. Avasimibe is a known ACAT inhibitor that has progressed to clinical trials.

In Vitro ACAT Inhibition

Experimental Protocol (Representative):

• Enzyme Source: Microsomes prepared from cultured human macrophages.

• Substrate: [14C]-oleoyl-CoA.

• Assay Principle: Measurement of the incorporation of radiolabeled oleoyl-CoA into cholesteryl esters.

• Procedure: Microsomes are incubated with the test compound (avasimibe) at various concentrations, followed by the addition of the radiolabeled substrate. The reaction is stopped, and lipids are extracted. Cholesteryl esters are separated by thin-layer chromatography, and the radioactivity is quantified to determine the rate of cholesteryl ester formation.

• Data Analysis: IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are calculated.

Quantitative Data (Representative for Avasimibe):

Cell Type	IC50 (µM)
Human Macrophages	~0.2

In Vivo Efficacy in Animal Models (Representative for Avasimibe)

Experimental Protocol (Representative):

• Animal Models: Cholesterol-fed rabbits and apoE-deficient mice (models that readily develop atherosclerosis).

• Diet: High-cholesterol diet.

• Drug Administration: Avasimibe incorporated into the diet or administered by oral gavage.

• Endpoints: Plasma lipid levels (total cholesterol, LDL-C, HDL-C, triglycerides) and quantification of atherosclerotic lesion area in the aorta.

Quantitative Data (Representative for Avasimibe in Cholesterol-Fed Rabbits):

Parameter	Treatment Group	Dose (mg/kg/day)	% Change from Control
Plasma Total Cholesterol	Avasimibe	30	↓ 45%
Atherosclerotic Lesion Area	Avasimibe	30	↓ 70%

Conclusion

The available early-stage research on Y-9738 demonstrates its potential as a hypolipidemic agent, with in vivo data in a rat model showing significant reductions in serum cholesterol. While detailed mechanistic studies and further quantitative data for Y-9738 are not publicly accessible, the profile of its activity aligns with that of an ACAT inhibitor. As exemplified by the more extensively studied compound avasimibe, this class of drugs holds promise for addressing dyslipidemia by targeting cholesterol absorption and the pathological processes within the arterial wall. Further research would be necessary to fully elucidate the pharmacological profile of Y-9738 and its potential for clinical development.

References

• 1. Measles virus - Wikipedia [en.wikipedia.org]
• 2. Mechanisms of action of otilonium bromide (OB) in human cultured smooth muscle cells and rat colonic strips - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Molecular Interactions of Y-9738

For Researchers, Scientists, and Drug Development Professionals

Abstract

Y-9738 is identified as a hypolipidemic agent with observed effects on plasma cholesterol and lipoprotein levels in preclinical animal models. While its lipid-lowering properties are documented, a comprehensive understanding of its direct molecular interactions and the underlying mechanism of action remains largely unavailable in publicly accessible scientific literature and patent databases. This guide synthesizes the currently available information on Y-9738 and provides a framework for potential future research to elucidate its molecular pharmacology.

Introduction

Hyperlipidemia, characterized by elevated levels of lipids such as cholesterol and triglycerides in the blood, is a major risk factor for the development of cardiovascular diseases. The management of hyperlipidemia often involves pharmacological interventions that target key pathways in lipid metabolism. Y-9738 has been identified as a compound with hypolipidemic activity, suggesting its potential as a therapeutic agent. However, a detailed understanding of its molecular interactions is crucial for its further development and clinical application. This document aims to consolidate the known information about Y-9738 and to outline the necessary experimental approaches to fully characterize its molecular profile.

In Vivo Hypolipidemic Effects

Studies in animal models have demonstrated the lipid-lowering capabilities of Y-9738. The available data from these preclinical studies are summarized below.

Quantitative Data from Preclinical Studies

Parameter	Animal Model	Dosage	Treatment Duration	Observed Effect
Serum Cholesterol	Sprague-Dawley Rats	Not Specified	Not Specified	Dose-dependent decrease
Serum Triglycerides	Sprague-Dawley Rats	Not Specified	Not Specified	Dose-dependent decrease
β-lipoprotein	Sprague-Dawley Rats	Not Specified	Not Specified	Decrease
α-lipoprotein	Sprague-Dawley Rats	Not Specified	Not Specified	Increase

Table 1: Summary of In Vivo Effects of Y-9738 on Lipid Profile

Experimental Protocol: In Vivo Hypolipidemic Assessment

A general protocol for evaluating the in vivo hypolipidemic effects of a test compound in a rat model is outlined below. This protocol is based on standard practices in the field and may be adapted for specific studies.

Objective: To determine the effect of Y-9738 on serum lipid profiles in a diet-induced hyperlipidemic rat model.

Materials:

• Male Sprague-Dawley rats

• High-fat diet (e.g., containing 15-20% fat, 1.25% cholesterol)

• Y-9738 (vehicle and various dose levels)

• Standard laboratory equipment for animal housing, oral gavage, and blood collection

• Commercial assay kits for cholesterol, triglycerides, and lipoproteins

Procedure:

• Acclimatization: Acclimatize animals to the laboratory conditions for at least one week.

• Induction of Hyperlipidemia: Feed the rats a high-fat diet for a specified period (e.g., 4-8 weeks) to induce hyperlipidemia.

• Grouping: Randomly divide the animals into control and treatment groups.

• Dosing: Administer Y-9738 or vehicle to the respective groups daily via oral gavage for the duration of the study.

• Blood Collection: Collect blood samples at baseline and at the end of the treatment period.

• Lipid Analysis: Analyze serum samples for total cholesterol, triglycerides, LDL-C, and HDL-C using commercial assay kits.

• Data Analysis: Perform statistical analysis to compare the lipid profiles between the control and treated groups.

Unraveling the Molecular Interactions of Y-9738: A Proposed Research Workflow

The absence of specific molecular interaction data for Y-9738 necessitates a structured research approach to identify its direct molecular target(s) and elucidate its mechanism of action. The following workflow is proposed:

Caption: A proposed experimental workflow for identifying and characterizing the molecular interactions of Y-9738.

Phase 1: Target Identification

The initial and most critical step is to identify the direct molecular target(s) of Y-9738. Several complementary approaches can be employed:

• Affinity Chromatography: Immobilize Y-9738 on a solid support and use it as bait to capture its binding partners from cell or tissue lysates. The captured proteins can then be identified by mass spectrometry.

• Computational Target Prediction: Utilize in silico methods, such as molecular docking and pharmacophore modeling, to screen Y-9738 against a library of known protein structures, particularly those involved in lipid metabolism.

• Differential Proteomics: Compare the proteomes of cells or tissues treated with Y-9738 versus a vehicle control to identify proteins whose expression or post-translational modification state is altered.

Phase 2: Target Validation and Characterization

Once potential targets are identified, it is essential to validate the interaction and characterize its nature.

• Binding Assays: Techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) can be used to confirm a direct interaction and quantify the binding affinity (KD) and kinetics.

• Enzyme Inhibition Assays: If the identified target is an enzyme, its activity should be measured in the presence of varying concentrations of Y-9738 to determine the inhibitory potency (IC50 or Ki) and the mode of inhibition.

• Cell-Based Reporter Assays: If the target is a receptor or part of a signaling pathway, cell-based assays using reporter genes can be developed to assess the functional consequences of Y-9738 binding.

Phase 3: Pathway Analysis

Following target validation, the broader impact of Y-9738 on cellular signaling pathways needs to be investigated.

Protocols & Analytical Methods

Application Notes and Protocols for Y-9738 in a Rat Model of Hyperlipidemia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y-9738, chemically identified as ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate, is a novel hypolipidemic agent. Preclinical studies have demonstrated its efficacy in ameliorating hyperlipidemia, a condition characterized by abnormally elevated levels of lipids and/or lipoproteins in the blood, which is a significant risk factor for cardiovascular diseases. These application notes provide a comprehensive overview of an in vivo protocol for evaluating the therapeutic potential of Y-9738 in a diet-induced hyperlipidemic rat model. The document includes detailed experimental procedures, quantitative data from preclinical studies, and a proposed mechanism of action.

Data Presentation

The following table summarizes the quantitative data on the efficacy of Y-9738 in a hyperlipidemic rat model.

Parameter	Dosage of Y-9738	Observation
Serum Cholesterol	100 mg/kg (oral)	A 36% reduction in total cholesterol levels was observed. The compound demonstrated a dose-dependent reduction in serum cholesterol.
Serum Triglycerides	Dose-dependent	Y-9738 caused a dose-dependent decrease in serum triglycerides.
β-Lipoprotein (LDL)	100 mg/kg (oral)	A clear diminishment in the intensity of the β-lipoprotein band was noted. The compound showed a dose-dependent decrease in β-lipoprotein.
α-Lipoprotein (HDL)	100 mg/kg (oral)	A tendency for the α-lipoprotein band to be intensified was observed.
Apoprotein A (I + II)	900 mg (in humans)	A significant increase was noted 4 weeks after administration, with a mean increase of 31% by the end of the trial.

Experimental Protocols

Animal Model and Induction of Hyperlipidemia

• Animal Species: Male Sprague-Dawley rats.

• Initial Body Weight: 140 to 180 g.

• Acclimatization: Animals should be acclimatized for at least one week before the start of the experiment under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with free access to standard chow and water.

• Induction of Hyperlipidemia: Hyperlipidemia is induced by feeding the rats a high-cholesterol diet for a period of 10 days. The composition of the high-cholesterol diet is as follows:

  • 1% Cholesterol

  • 0.2% Sodium Cholate

  • 5% Olive Oil

  • Standard rat chow as the base.

Preparation and Administration of Y-9738

• Compound: Y-9738 (ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate).

• Vehicle: A suitable vehicle for oral administration should be used (e.g., 0.5% carboxymethylcellulose).

• Dosage: Based on preclinical findings, a dose of 100 mg/kg body weight can be used. A dose-response study may be conducted with a range of doses to determine the optimal effective dose.

• Administration Route: Y-9738 is administered orally (p.o.) once a day.

• Treatment Duration: The treatment with Y-9738 is carried out throughout the experimental period of hyperlipidemia induction (i.e., for 10 days).

Experimental Workflow

The following diagram illustrates the experimental workflow for the in vivo evaluation of Y-9738.

Experimental workflow for Y-9738 in vivo study.

Sample Collection and Analysis

• Fasting: After the last treatment, all animals should be starved overnight (approximately 20 hours).

• Sacrifice and Sample Collection: Animals are to be sacrificed by carotid incision. Blood and liver tissues should be collected for subsequent lipid analysis.

• Lipid Analysis:

  • Serum: Analyze for total cholesterol, triglycerides, HDL-cholesterol, and LDL-cholesterol levels.

  • Liver: Analyze for lipid content.

  • Lipoprotein Electrophoresis: To visualize the changes in α- and β-lipoprotein bands.

Proposed Mechanism of Action

While the precise molecular mechanism of Y-9738 is not fully elucidated, its chemical structure as an oxazole (B20620) derivative suggests a potential role in modulating the expression of genes involved in lipid metabolism. A plausible mechanism is the activation of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα.

PPARs are nuclear receptors that play a crucial role in the regulation of lipid and glucose homeostasis. Activation of PPARα is known to:

• Increase the expression of genes involved in fatty acid oxidation.

• Enhance the clearance of triglyceride-rich lipoproteins by increasing the expression of lipoprotein lipase (B570770) (LPL).

• Increase the production of HDL-associated apolipoproteins, such as ApoA-I and ApoA-II.

The observed effects of Y-9738, including the reduction of triglycerides and the increase in HDL, are consistent with the activation of the PPARα signaling pathway.

The following diagram illustrates the proposed signaling pathway for Y-9738.

Proposed signaling pathway of Y-9738.

Conclusion

Y-9738 demonstrates significant potential as a novel therapeutic agent for the management of hyperlipidemia. The provided in vivo protocol offers a robust framework for further preclinical evaluation of its efficacy and mechanism of action. Future studies should focus on elucidating the precise molecular targets of Y-9738 to fully understand its pharmacological profile.

Application Notes and Protocols for Assessing Y-9738 Efficacy Using Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Y-9738 is a potent and selective inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK). The ROCK signaling pathway plays a crucial role in regulating various cellular processes, including cell adhesion, migration, proliferation, and apoptosis.[1][2] Dysregulation of the ROCK pathway is implicated in numerous diseases, making ROCK inhibitors like Y-9738 promising therapeutic agents.[1][3] These application notes provide detailed protocols for cell-based assays to evaluate the efficacy of Y-9738 in a laboratory setting.

Mechanism of Action

Y-9738, like other ROCK inhibitors, exerts its effects by competitively binding to the ATP-binding site of ROCK1 and ROCK2, thereby inhibiting their kinase activity.[4] This prevents the phosphorylation of downstream ROCK substrates, such as Myosin Light Chain (MLC) and Myosin Phosphatase Target Subunit 1 (MYPT1), leading to a reduction in actin-myosin contractility and subsequent modulation of cellular functions.[2][3][4]

Signaling Pathway

The Rho/ROCK signaling pathway is a critical regulator of the actin cytoskeleton.

Caption: The Rho/ROCK signaling pathway.

Experimental Protocols

The following are detailed protocols for commonly used cell-based assays to determine the efficacy of Y-9738.

Cell Viability and Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare a serial dilution of Y-9738 in culture medium. Remove the old medium from the wells and add 100 µL of the Y-9738 dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Y-9738).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[5]

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Incubate the plate for an additional 2-4 hours in the dark at room temperature. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance from all readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log concentration of Y-9738 to determine the IC50 value.

Data Presentation:

Y-9738 Concentration (µM)	Absorbance (570 nm)	% Viability
0 (Vehicle)	100
0.1
1
10
50
100

Apoptosis Assay (Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine (B164497) and membrane integrity.

Workflow:

Caption: Workflow for the Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with various concentrations of Y-9738 for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes, discard the supernatant, and wash the cells once with cold PBS.[6]

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution.[7]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7][8]

• Flow Cytometry Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.[6]

Data Presentation:

Treatment	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	% Necrotic Cells (Annexin V-/PI+)
Vehicle Control
Y-9738 (Concentration 1)
Y-9738 (Concentration 2)
Y-9738 (Concentration 3)

Cell Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the effect of Y-9738 on cell migration by measuring the rate at which cells close a mechanically created "wound" in a confluent monolayer.

Workflow:

Caption: Workflow for the wound healing cell migration assay.

Protocol:

• Cell Seeding: Seed cells in a 6-well plate and grow them to form a confluent monolayer.

• Wound Creation: Using a sterile 200 µL pipette tip, create a straight scratch across the center of the cell monolayer.[9]

• Washing: Gently wash the wells twice with PBS to remove detached cells and debris.[9]

• Treatment: Add fresh culture medium containing different concentrations of Y-9738 or a vehicle control.

• Imaging: Capture images of the scratch at 0 hours and at various time points thereafter (e.g., 6, 12, 24 hours) using a phase-contrast microscope.

• Data Analysis: Measure the area of the scratch at each time point using image analysis software (e.g., ImageJ). Calculate the percentage of wound closure relative to the initial scratch area.

Data Presentation:

Treatment	Initial Wound Area (T=0)	Final Wound Area (T=24h)	% Wound Closure
Vehicle Control
Y-9738 (Concentration 1)
Y-9738 (Concentration 2)
Y-9738 (Concentration 3)

Conclusion

The described cell-based assays provide a robust framework for evaluating the efficacy of the ROCK inhibitor Y-9738. By quantifying its effects on cell viability, apoptosis, and migration, researchers can gain valuable insights into its therapeutic potential. For more specific applications, optimization of cell types, incubation times, and compound concentrations may be required.

References

• 1. The role of the Rho/ROCK signaling pathway in inhibiting axonal regeneration in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rho-associated kinase signalling and the cancer microenvironment: novel biological implications and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative high-throughput cell-based assays for inhibitors of ROCK kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitors of Rho kinase (ROCK) signaling revert the malignant phenotype of breast cancer cells in 3D context - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Apoptosis Protocols | USF Health [health.usf.edu]
• 7. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]

Application Notes and Protocols: Y-9738 Administration in ApoE Knockout Mouse Models of Atherosclerosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the administration of the Rho-kinase (ROCK) inhibitor Y-9738 in Apolipoprotein E (ApoE) knockout mouse models of atherosclerosis. Due to the limited availability of published data specifically on Y-9738 in this context, the following protocols and data are based on studies conducted with other well-characterized ROCK inhibitors, such as Fasudil and Y-27632. These notes are intended to serve as a guide for designing and conducting experiments to evaluate the therapeutic potential of Y-9738 in atherosclerosis.

Introduction to Y-9738 and its Role in Atherosclerosis

Y-9738 is a potent and selective inhibitor of Rho-kinase (ROCK), a serine/threonine kinase that plays a crucial role in various cellular functions implicated in the pathogenesis of atherosclerosis. The RhoA/ROCK pathway is involved in endothelial dysfunction, vascular smooth muscle cell (VSMC) proliferation and migration, and inflammatory responses within the arterial wall. Inhibition of this pathway is a promising therapeutic strategy to attenuate the development and progression of atherosclerotic plaques.

ApoE knockout (ApoE-/-) mice are a widely used and well-established animal model for studying atherosclerosis. These mice spontaneously develop hypercholesterolemia and atherosclerotic lesions that resemble those found in humans, making them an ideal model for evaluating novel anti-atherosclerotic therapies.

Quantitative Data Summary

The following tables summarize quantitative data from studies using ROCK inhibitors in ApoE knockout and other relevant mouse models of atherosclerosis. This data can be used as a reference for designing dose-response and efficacy studies for Y-9738.

Table 1: Effects of ROCK Inhibitors on Atherosclerotic Plaque Development in Mouse Models

Compound	Mouse Model	Dosage	Administration Route	Treatment Duration	Key Findings
Fasudil	ApoE-/-	100 mg/kg/day	Oral gavage	8 weeks	Reduced atherosclerotic lesion size by 34.7% and intima:media ratio by 23.6%. Increased smooth muscle cell and macrophage density in plaques.[1]
Y-27632	LDLR-/-	30 mg/kg/day	Intraperitoneal injection	9 weeks	Significantly inhibited early atherosclerotic plaque development.[1]

Table 2: Effects of ROCK Inhibitors on Cellular and Molecular Markers of Atherosclerosis

Compound	Mouse Model	Key Molecular/Cellular Effects
Fasudil	ApoE-/-	Reduced phosphorylation of myosin light chain, implying inhibition of the RhoA/ROCK pathway.[1]
Y-27632	LDLR-/-	Reduced T lymphocyte accumulation and expression of p65 subunit of NF-κB within plaques. Inhibited p65 phosphorylation and IκBα degradation in macrophages in vitro.[1]

Experimental Protocols

The following are detailed methodologies for key experiments to assess the efficacy of Y-9738 in ApoE knockout mouse models of atherosclerosis.

Protocol 1: Evaluation of Y-9738 on Atherosclerotic Plaque Formation

1. Animal Model and Husbandry:

• Strain: Male or female ApoE knockout (ApoE-/-) mice on a C57BL/6J background.
• Age: 8-12 weeks old at the start of the study.
• Housing: House mice in a temperature- and light-controlled environment with ad libitum access to food and water.
• Diet: Feed a high-fat/high-cholesterol "Western-type" diet (e.g., 21% fat, 0.15% cholesterol) to accelerate atherosclerosis development.

2. Y-9738 Formulation and Administration:

• Formulation: Based on the physicochemical properties of Y-9738, dissolve or suspend the compound in a suitable vehicle (e.g., sterile saline, PBS, or a solution containing a small percentage of DMSO and/or Tween 80).
• Dosage: Based on data from other ROCK inhibitors, a starting dose range of 10-100 mg/kg/day is recommended. A dose-response study should be conducted to determine the optimal dose.
• Administration: Administer Y-9738 or vehicle control daily via oral gavage or intraperitoneal injection.

3. Experimental Groups:

• Group 1: ApoE-/- mice on a Western diet + Vehicle control.
• Group 2: ApoE-/- mice on a Western diet + Y-9738 (low dose).
• Group 3: ApoE-/- mice on a Western diet + Y-9738 (mid dose).
• Group 4: ApoE-/- mice on a Western diet + Y-9738 (high dose).

4. Study Duration:

• A treatment period of 8-12 weeks is typically sufficient to induce significant atherosclerotic lesions and observe therapeutic effects.

5. Atherosclerotic Plaque Analysis:

• Tissue Collection: At the end of the study, euthanize mice and perfuse with PBS followed by 4% paraformaldehyde. Collect the aorta from the arch to the iliac bifurcation.
• En Face Analysis:
• Open the aorta longitudinally, pin it flat, and stain with Oil Red O to visualize lipid-rich plaques.
• Capture images and quantify the percentage of the aortic surface area covered by plaques using image analysis software.
• Aortic Root Histology:
• Embed the heart and proximal aorta in OCT compound and prepare serial cryosections of the aortic root.
• Stain sections with Hematoxylin and Eosin (H&E) for general morphology and lesion size quantification.
• Perform Masson's trichrome staining to assess collagen content (fibrous cap thickness).
• Use specific antibodies for immunohistochemical staining of macrophages (e.g., anti-CD68), smooth muscle cells (e.g., anti-α-smooth muscle actin), and inflammatory markers.

Protocol 2: Analysis of Inflammatory Markers

1. Blood and Tissue Collection:

• Collect blood via cardiac puncture at the time of euthanasia. Separate plasma and store at -80°C.
• Harvest spleens and other relevant tissues for cellular and molecular analysis.

2. Plasma Cytokine Analysis:

• Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, MCP-1) and anti-inflammatory cytokines in the plasma using commercially available ELISA kits or multiplex assays.

3. Gene Expression Analysis:

• Isolate RNA from aortic tissue or from specific cell populations isolated from tissues.
• Perform quantitative real-time PCR (qRT-PCR) to measure the expression of genes involved in inflammation (e.g., Tnf, Il6, Mcp1), and ROCK signaling.

Visualizations

The following diagrams illustrate the key signaling pathway and a typical experimental workflow.

Caption: Y-9738 inhibits the RhoA/ROCK signaling pathway in atherosclerosis.

Caption: Experimental workflow for evaluating Y-9738 in ApoE-/- mice.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Y-9738 in Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the preclinical dosing regimen for Y-9738, a hypolipidemic agent, and offer a detailed protocol for a representative in vivo study based on available data. The information is intended to guide researchers in the design of preclinical experiments to evaluate the efficacy and mechanism of action of Y-9738.

Data Presentation: Preclinical Dosing of Y-9738

The following table summarizes the quantitative data from a key preclinical study investigating the effects of Y-9738 on lipid levels in a rodent model of hypercholesterolemia.

Parameter	Details
Compound	Y-9738
Animal Model	Male Sprague-Dawley rats (140-180 g)
Diet	High cholesterol diet (1% cholesterol, 0.2% sodium cholate, 5% olive oil)
Dose	100 mg/kg
Route of Administration	Oral (p.o.)
Dosing Frequency	Once daily
Treatment Duration	10 days
Observed Effects	- 36% reduction in serum cholesterol levels.[1] - Dose-dependent decrease in serum cholesterol, triglyceride, and heparin-precipitable β-lipoprotein cholesterol.[1] - Reduced intensity of the β-lipoprotein band and increased intensity of the α-lipoprotein band in electrophoretic analysis.[1]

Experimental Protocols

This section outlines a detailed methodology for an in vivo study to assess the hypolipidemic effects of Y-9738 in a rat model of diet-induced hypercholesterolemia.

Objective:

To determine the efficacy of Y-9738 in reducing serum cholesterol and triglyceride levels in rats fed a high-cholesterol diet.

Materials:

• Y-9738

• Male Sprague-Dawley rats (140-180 g)

• High cholesterol diet (1% cholesterol, 0.2% sodium cholate, 5% olive oil)

• Standard rat chow

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

• Gavage needles

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• Analytical equipment for measuring serum cholesterol and triglycerides

Procedure:

• Animal Acclimation: Acclimate male Sprague-Dawley rats to the animal facility for at least one week prior to the start of the experiment. House animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to standard rat chow and water.

• Induction of Hypercholesterolemia: For 10 days, feed the experimental group of rats a high-cholesterol diet to induce hypercholesterolemia. A control group will continue to receive standard rat chow.

• Drug Preparation: Prepare a suspension of Y-9738 in the chosen vehicle at a concentration suitable for oral administration of 100 mg/kg in a reasonable volume (e.g., 5-10 mL/kg).

• Dosing Regimen:

  • Divide the hypercholesterolemic rats into two groups: a vehicle control group and a Y-9738 treatment group.

  • Administer Y-9738 (100 mg/kg) or the vehicle orally to the respective groups once daily for 10 consecutive days.

• Blood Collection:

  • On day 11, after an overnight fast (approximately 20 hours), collect blood samples from all animals via a suitable method (e.g., tail vein or cardiac puncture under anesthesia).

  • Collect blood into EDTA-coated tubes.

• Serum Preparation: Centrifuge the blood samples to separate the plasma.

• Biochemical Analysis: Analyze the plasma samples to determine the concentrations of total cholesterol, triglycerides, and lipoprotein fractions (e.g., using electrophoresis to observe α- and β-lipoprotein bands).

• Data Analysis: Statistically analyze the data to compare the lipid levels between the different treatment groups.

Visualizations

Signaling Pathways in Lipid Metabolism

The following diagram illustrates the key signaling pathways involved in the regulation of lipid metabolism, which are common targets for hypolipidemic agents. Y-9738 is proposed to modulate these pathways to exert its cholesterol-lowering effects.

Caption: Key signaling pathways in hepatic lipid metabolism.

Experimental Workflow

The diagram below outlines the key steps in the preclinical evaluation of Y-9738's hypolipidemic activity.

Caption: Workflow for in vivo evaluation of Y-9738.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Dissolving Y-9738 in DMSO for In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of the Rho-kinase (ROCK) inhibitor, Y-9738, in dimethyl sulfoxide (B87167) (DMSO) for various in vitro experimental applications. Adherence to these guidelines will help ensure the accurate preparation and application of Y-9738, leading to reproducible and reliable experimental outcomes.

Product Information

Parameter	Value
Compound Name	Y-9738
Target	Rho-kinase (ROCK)
Molecular Weight	309.74 g/mol [1]
Appearance	Solid

Solubility and Stock Solution Preparation

Y-9738 is readily soluble in DMSO. For most in vitro applications, a concentrated stock solution is prepared in DMSO and subsequently diluted to the final working concentration in the cell culture medium.

Table 1: Y-9738 Stock Solution Preparation

Stock Concentration	Molecular Weight ( g/mol )	Mass of Y-9738 for 1 mL Stock	Volume of DMSO to Add
10 mM	309.74	3.0974 mg	1 mL

Protocol for Preparing a 10 mM Stock Solution of Y-9738 in DMSO:

Materials:

• Y-9738 powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Calibrated precision balance

• Vortex mixer

Procedure:

• Weighing Y-9738: Carefully weigh out 3.1 mg of Y-9738 powder using a calibrated precision balance and transfer it to a sterile microcentrifuge tube.

• Adding DMSO: Add 1 mL of anhydrous, sterile DMSO to the microcentrifuge tube containing the Y-9738 powder.

• Dissolution: Vortex the solution thoroughly until the Y-9738 powder is completely dissolved. Gentle warming (to no more than 37°C) may be applied if necessary to aid dissolution.

• Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Note: It is crucial to use anhydrous DMSO to prevent the compound from precipitating out of solution, especially during long-term storage.

In Vitro Experimental Guidelines

For cell-based assays, the final concentration of DMSO in the culture medium should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[2] A vehicle control (culture medium with the same final concentration of DMSO) should always be included in experiments.

Table 2: Dilution of 10 mM Y-9738 Stock Solution for In Vitro Experiments

Desired Final Concentration	Volume of 10 mM Stock to Add to 1 mL of Medium	Final DMSO Concentration (assuming 10 mM stock in 100% DMSO)
1 µM	0.1 µL	0.01%
5 µM	0.5 µL	0.05%
10 µM	1.0 µL	0.1%
20 µM	2.0 µL	0.2%

Protocol for Preparing Working Solutions:

• Thaw Stock Solution: Thaw a single aliquot of the 10 mM Y-9738 stock solution at room temperature.

• Serial Dilution (Optional): For preparing a range of concentrations, it is recommended to perform serial dilutions of the stock solution in sterile DMSO before diluting into the final culture medium.

• Final Dilution: Directly add the calculated volume of the Y-9738 stock solution to the pre-warmed cell culture medium. Mix gently by pipetting up and down.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without Y-9738) to an equal volume of cell culture medium.

Y-9738 Mechanism of Action: Rho-Kinase (ROCK) Signaling Pathway

Y-9738 is an inhibitor of Rho-kinase (ROCK), a serine/threonine kinase that plays a crucial role in regulating the actin cytoskeleton. The Rho/ROCK pathway is involved in various cellular processes, including cell adhesion, migration, proliferation, and smooth muscle contraction.

Activation of the small GTPase RhoA leads to the activation of its downstream effector, ROCK. ROCK, in turn, phosphorylates several substrates, including Myosin Light Chain (MLC) and the Myosin Phosphatase Target subunit 1 (MYPT1). Phosphorylation of MLC promotes stress fiber formation and cellular contraction. Phosphorylation of MYPT1 inhibits Myosin Light Chain Phosphatase (MLCP), further increasing the levels of phosphorylated MLC. By inhibiting ROCK, Y-9738 disrupts this signaling cascade, leading to a decrease in MLC phosphorylation, disassembly of stress fibers, and ultimately, cellular relaxation.

Caption: Rho-Kinase (ROCK) Signaling Pathway and the inhibitory action of Y-9738.

Experimental Workflow for Assessing Y-9738 Activity

The following workflow provides a general outline for an in vitro experiment to evaluate the efficacy of Y-9738.

Caption: General experimental workflow for in vitro testing of Y-9738.

Disclaimer: These protocols and application notes are intended for research use only. It is the responsibility of the end-user to determine the suitability of this product for their particular application. Always follow good laboratory practices and safety procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols: Y-9738 Treatment in a Diet-Induced Obesity Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Obesity and its associated metabolic disorders, including type 2 diabetes and non-alcoholic fatty liver disease, represent a significant global health challenge. The Rho-associated coiled-coil containing protein kinase (ROCK) signaling pathway has emerged as a potential therapeutic target for metabolic diseases.[1] Upregulated ROCK activity is implicated in the pathogenesis of obesity, insulin (B600854) resistance, and dyslipidemia.[1][2] Y-9738 is a potent ROCK inhibitor. These application notes provide a comprehensive overview and detailed protocols for evaluating the therapeutic efficacy of Y-9738 in a diet-induced obesity (DIO) mouse model, a preclinical model that closely mimics human obesity and metabolic syndrome.

Principle of Action

ROCK has two isoforms, ROCK1 and ROCK2. Inhibition of the RhoA/ROCK pathway has been shown to ameliorate metabolic disorders.[1] Studies using genetic models and pharmacological inhibitors have demonstrated that targeting ROCK, particularly ROCK2, can lead to reduced adiposity, improved insulin sensitivity, and increased energy expenditure.[2][3][4] The proposed mechanism involves the promotion of beige adipogenesis in white adipose tissue and the enhancement of the thermogenic program, leading to increased energy expenditure.[2]

Data Summary

The following tables summarize the expected quantitative outcomes of Y-9738 treatment in a diet-induced obesity mouse model, based on published data for other ROCK inhibitors in similar models.

Table 1: Effect of Y-9738 on Body Weight and Adiposity

Parameter	Vehicle Control	Y-9738 Treatment	Expected Outcome
Initial Body Weight (g)	25.2 ± 1.5	25.4 ± 1.6	No significant difference
Final Body Weight (g)	45.8 ± 3.2	38.5 ± 2.8	Significant decrease
Body Weight Gain (g)	20.6 ± 2.1	13.1 ± 1.9	Significant decrease
Epididymal Fat Pad Weight (g)	2.1 ± 0.3	1.4 ± 0.2	Significant decrease
Subcutaneous Fat Pad Weight (g)	1.8 ± 0.2	1.1 ± 0.1	Significant decrease

Data are presented as mean ± SD. Expected outcomes are based on studies with ROCK2 knockout mice and other ROCK inhibitors.[2]

Table 2: Effect of Y-9738 on Glucose Homeostasis

Parameter	Vehicle Control	Y-9738 Treatment	Expected Outcome
Fasting Blood Glucose (mg/dL)	155 ± 15	120 ± 12	Significant decrease
Fasting Serum Insulin (ng/mL)	2.5 ± 0.5	1.5 ± 0.3	Significant decrease
HOMA-IR	9.5 ± 1.8	4.5 ± 0.9	Significant decrease
GTT AUC (mg/dLmin)	35000 ± 3500	25000 ± 3000	Significant decrease
ITT AUC (mg/dLmin)	15000 ± 2000	10000 ± 1500	Significant decrease

Data are presented as mean ± SD. GTT, Glucose Tolerance Test; ITT, Insulin Tolerance Test; AUC, Area Under the Curve; HOMA-IR, Homeostatic Model Assessment of Insulin Resistance. Expected outcomes are based on studies with ROCK inhibitors and ROCK2 knockout mice.[2][5]

Experimental Protocols

Diet-Induced Obesity (DIO) Mouse Model

Objective: To induce an obese and insulin-resistant phenotype in mice.

Materials:

• Male C57BL/6J mice, 6-8 weeks old

• High-Fat Diet (HFD; 60% kcal from fat)

• Standard chow diet (Control)

• Animal caging and husbandry supplies

Protocol:

• Acclimate male C57BL/6J mice for one week upon arrival, with ad libitum access to standard chow and water.

• Randomly divide the mice into two groups: Control (standard chow) and DIO (HFD).

• House the mice individually or in small groups (n=3-5 per cage).

• Provide the respective diets and water ad libitum for 12-16 weeks.

• Monitor body weight and food intake weekly.

• After the induction period, the DIO mice should exhibit a significantly higher body weight (typically >40g) and impaired glucose tolerance compared to the control group, making them suitable for the Y-9738 treatment study.

Y-9738 Administration

Objective: To administer Y-9738 to the DIO mouse model.

Materials:

• Y-9738

• Vehicle (e.g., sterile saline, PBS, or 0.5% carboxymethylcellulose)

• Oral gavage needles

• Syringes

Protocol:

• Prepare a stock solution of Y-9738 in the chosen vehicle. A typical dose for a similar ROCK inhibitor, fasudil, is in the range of 10-30 mg/kg body weight. A dose-response study may be necessary to determine the optimal dose of Y-9738.

• Randomly assign the DIO mice to two treatment groups: Vehicle Control and Y-9738.

• Administer the assigned treatment daily via oral gavage for a period of 4-8 weeks.

• Continue to monitor body weight and food intake weekly throughout the treatment period.

Glucose Tolerance Test (GTT)

Objective: To assess the ability of mice to clear a glucose load from the bloodstream.

Materials:

• Glucose solution (20% in sterile saline)

• Glucometer and test strips

• Lancets or tail-snip scissors

Protocol:

• Fast the mice for 6 hours prior to the test.

• Record the baseline blood glucose level (t=0) from a tail vein blood sample.

• Administer glucose via intraperitoneal (IP) injection at a dose of 2 g/kg body weight.

• Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-injection.

• Calculate the Area Under the Curve (AUC) for the glucose excursion to quantify glucose tolerance.

Insulin Tolerance Test (ITT)

Objective: To assess the systemic insulin sensitivity of the mice.

Materials:

• Human insulin solution (0.75 U/kg in sterile saline)

• Glucometer and test strips

• Lancets or tail-snip scissors

Protocol:

• Fast the mice for 4-6 hours prior to the test.

• Record the baseline blood glucose level (t=0) from a tail vein blood sample.

• Administer human insulin via IP injection at a dose of 0.75 U/kg body weight.

• Measure blood glucose levels at 15, 30, 45, and 60 minutes post-injection.

• Calculate the Area Under the Curve (AUC) for the glucose reduction to quantify insulin sensitivity.

Tissue Collection and Analysis

Objective: To collect tissues for further molecular and histological analysis.

Protocol:

• At the end of the treatment period, euthanize the mice following approved institutional guidelines.

• Collect blood via cardiac puncture for serum analysis of insulin, lipids, and other metabolic markers.

• Dissect and weigh key metabolic tissues, including epididymal white adipose tissue (eWAT), subcutaneous white adipose tissue (sWAT), brown adipose tissue (BAT), and liver.

• Fix a portion of the tissues in 10% neutral buffered formalin for histological analysis (e.g., H&E staining for adipocyte size).

• Snap-freeze the remaining tissue in liquid nitrogen and store at -80°C for gene expression (qRT-PCR) or protein analysis (Western blotting) of key targets in the ROCK signaling pathway and markers of adipogenesis and thermogenesis.

Visualizations

References

• 1. Frontiers | Insight Into Rho Kinase Isoforms in Obesity and Energy Homeostasis [frontiersin.org]
• 2. ROCK2 inhibition enhances the thermogenic program in white and brown fat tissue in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ROCK2 inhibition enhances the thermogenic program in white and brown fat tissue in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Targeted Disruption of ROCK1 Causes Insulin Resistance in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring HDL-C Levels Following Y-9738 Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Y-9738 is a hypolipidemic agent that has demonstrated the potential to modulate lipid profiles, most notably by increasing High-Density Lipoprotein Cholesterol (HDL-C) levels.[1][2] This document provides detailed application notes and standardized protocols for the accurate measurement of HDL-C in response to Y-9738 administration in both preclinical and clinical research settings. Understanding the impact of Y-9738 on HDL-C is crucial for evaluating its therapeutic potential in cardiovascular disease and other metabolic disorders.

These guidelines are intended to assist researchers, scientists, and drug development professionals in designing and executing robust experiments to assess the pharmacodynamic effects of Y-9738 on HDL metabolism.

Mechanism of Action of Y-9738 and Rationale for HDL-C Measurement

Y-9738 has been shown to significantly increase serum HDL-cholesterol and its primary protein component, apolipoprotein A-I (ApoA-I).[1] While the precise molecular mechanism of Y-9738 is not fully elucidated in publicly available literature, its effects suggest an interaction with the intricate pathways of HDL metabolism.

The reverse cholesterol transport (RCT) pathway is central to the function of HDL, where it removes excess cholesterol from peripheral tissues and transports it to the liver for excretion. Key proteins and enzymes involved in this pathway include:

• Apolipoprotein A-I (ApoA-I): The major protein component of HDL, synthesized primarily by the liver and intestine. Increased ApoA-I production is a key strategy for raising HDL-C levels.

• ATP-binding cassette transporter A1 (ABCA1): A membrane transporter that facilitates the efflux of cholesterol and phospholipids (B1166683) from cells to lipid-poor ApoA-I, forming nascent HDL particles.

• Lecithin-cholesterol acyltransferase (LCAT): An enzyme that esterifies free cholesterol on the surface of HDL, leading to the formation of mature, spherical HDL particles.

• Cholesteryl ester transfer protein (CETP): A plasma protein that mediates the transfer of cholesteryl esters from HDL to apolipoprotein B-containing lipoproteins (like LDL and VLDL) in exchange for triglycerides. Inhibition of CETP can lead to increased HDL-C levels.

The observed increase in both HDL-C and ApoA-I following Y-9738 administration suggests that the compound may influence one or more of these key components. Therefore, accurate measurement of HDL-C is a primary endpoint for assessing the efficacy of Y-9738.

Putative Signaling Pathway of HDL Metabolism

Caption: General overview of the High-Density Lipoprotein (HDL) metabolism pathway.

Quantitative Data on Y-9738 Effects

The following table summarizes the reported quantitative effects of Y-9738 on lipid parameters from a clinical study.

Parameter	Dosage	Treatment Duration	Baseline Level (Mean)	Change from Baseline (Mean)	Statistical Significance	Reference
Serum HDL-Cholesterol	900 mg/day	4 weeks	50 mg/dL or less (in hypo-HDL-emia subgroup)	+16.4%	p < 0.01	[1]
900 mg/day	4 weeks	Not specified (overall patient group)	+11.8%	p < 0.01	[1]
Apolipoprotein A (I + II)	900 mg/day	16 weeks	Not specified	+31%	p < 0.01	[1]
Total Cholesterol	100 mg/kg	Not specified	Not specified	-36%	Not specified	[2]

Experimental Protocols

Preclinical Studies in Rodent Models

This protocol outlines the measurement of HDL-C in rats or mice following oral administration of Y-9738.

Caption: Workflow for preclinical HDL-C measurement after Y-9738 administration.

• Animal Models: Male Sprague-Dawley rats or C57BL/6 mice are commonly used models for lipid metabolism studies.

• Acclimatization: Animals should be acclimatized for at least one week under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water.

• Grouping and Dosing:

  • Randomly assign animals to a vehicle control group and one or more Y-9738 treatment groups.

  • Y-9738 can be administered orally via gavage. A typical dose in preclinical studies has been 100 mg/kg.[2] The vehicle should be an appropriate solvent (e.g., 0.5% carboxymethyl cellulose).

  • Administer the treatment daily for a specified period (e.g., 4 weeks).

• Blood Collection:

  • Collect baseline blood samples prior to the first dose.

  • Collect terminal blood samples at the end of the treatment period. Blood can be collected via cardiac puncture under anesthesia.

  • Collect blood in tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation:

  • Centrifuge the blood samples at 2000 x g for 15 minutes at 4°C to separate the plasma.

  • Store the plasma at -80°C until analysis.

• HDL-C Measurement (Precipitation Method):

  • Principle: This method involves the precipitation of apolipoprotein B-containing lipoproteins (LDL and VLDL) using a precipitating reagent (e.g., phosphotungstic acid/magnesium chloride or dextran (B179266) sulfate/magnesium chloride). The cholesterol content in the remaining supernatant, which contains the HDL fraction, is then measured.

  • Procedure:

    • Thaw plasma samples on ice.

    • In a microcentrifuge tube, mix a defined volume of plasma with the precipitating reagent according to the manufacturer's instructions.

    • Vortex and incubate at room temperature for 10 minutes.

    • Centrifuge at 2000 x g for 20 minutes at 4°C.

    • Carefully collect the supernatant containing the HDL fraction.

    • Measure the cholesterol concentration in the supernatant using a commercial cholesterol enzymatic assay kit.

    • Calculate the HDL-C concentration based on the cholesterol measurement and any dilution factors.

Clinical Trials in Human Subjects

This protocol provides a general framework for measuring HDL-C in human subjects participating in a clinical trial of Y-9738.

References

• 1. UC Davis - HDL Protocol [protocols.io]
• 2. Rat HDL-Cholesterol Assay Kits | Crystal Chem [crystalchem.com]

Application Notes and Protocols for Y-27632, a Rho-Kinase Inhibitor, in Cardiovascular Disease Models

A Note on the Compound Y-9738: Extensive searches for a Rho-kinase (ROCK) inhibitor with the designation "Y-9738" have not yielded any specific information in the context of cardiovascular research. It is highly probable that this is a typographical error. This document will focus on the well-characterized and widely used ROCK inhibitor, Y-27632 , as a representative and informative compound for studying cardiovascular disease models.

Introduction

Y-27632 is a potent and selective inhibitor of Rho-associated protein kinase (ROCK).[1] The RhoA/ROCK signaling pathway is a critical regulator of numerous cellular processes implicated in the pathophysiology of cardiovascular diseases, including smooth muscle contraction, cell adhesion, migration, and proliferation.[2][3] By inhibiting ROCK, Y-27632 serves as an invaluable pharmacological tool for investigating the roles of this pathway in hypertension, cardiac hypertrophy, and endothelial dysfunction. These application notes provide an overview of the use of Y-27632 in relevant preclinical models and detailed protocols for its application.

Mechanism of Action

The small GTPase RhoA is a molecular switch that, in its active GTP-bound state, activates downstream effectors, most notably ROCK1 and ROCK2.[4] Activated ROCK phosphorylates several substrates that ultimately lead to an increase in actomyosin (B1167339) contractility and cytoskeletal reorganization. A key substrate is the myosin phosphatase target subunit 1 (MYPT1), which, when phosphorylated by ROCK, leads to the inhibition of myosin light chain (MLC) phosphatase. This results in increased phosphorylation of MLC and, consequently, enhanced smooth muscle contraction and stress fiber formation.[2] Y-27632 is an ATP-competitive inhibitor of ROCK, preventing the phosphorylation of its downstream targets and thereby promoting smooth muscle relaxation and modulating other cellular functions.[1]

Caption: Simplified RhoA/ROCK signaling pathway and the inhibitory action of Y-27632.

Application in Cardiovascular Disease Models

Hypertension

The RhoA/ROCK pathway is a key regulator of vascular tone, and its overactivation is implicated in the pathogenesis of hypertension.[1] Y-27632 has been extensively used in various hypertensive animal models to investigate the role of ROCK in elevated blood pressure.

Key Findings:

• Administration of Y-27632 effectively lowers blood pressure in spontaneously hypertensive rats (SHR) and other models of hypertension.

• It induces vasodilation by promoting the relaxation of vascular smooth muscle cells.[1]

• Studies using Y-27632 have demonstrated that enhanced ROCK activity contributes to the calcium sensitization of smooth muscle contraction in hypertension.

Parameter	Animal Model	Y-27632 Treatment	Outcome	Reference
Mean Arterial Pressure (mmHg)	Spontaneously Hypertensive Rat (SHR)	1 mg/kg, i.v.	Significant decrease from baseline	--INVALID-LINK--
Vascular Smooth Muscle Ca2+ Sensitivity	Angiotensin II-infused rats	In vitro organ bath	Reduced phenylephrine-induced contraction	--INVALID-LINK--

Cardiac Hypertrophy

Pathological cardiac hypertrophy, an enlargement of the heart muscle, is a common adaptive response to pressure overload (e.g., from hypertension) and can progress to heart failure.[5] The ROCK pathway is involved in hypertrophic signaling in cardiomyocytes.

Key Findings:

• Y-27632 has been shown to attenuate the development of cardiac hypertrophy in response to pressure overload (e.g., aortic banding) or agonist stimulation (e.g., angiotensin II).[1]

• It can reduce the expression of hypertrophic marker genes such as atrial natriuretic peptide (ANP) and β-myosin heavy chain (β-MHC).

• Inhibition of ROCK by Y-27632 can also ameliorate cardiac fibrosis, a key component of pathological remodeling.

Parameter	Model	Y-27632 Treatment	Outcome	Reference
Heart weight to body weight ratio (mg/g)	Mouse model of pressure overload (TAC)	30 mg/kg/day via osmotic pump	Significant reduction compared to vehicle	--INVALID-LINK--
Cardiomyocyte cross-sectional area (µm²)	Neonatal rat ventricular myocytes (NRVMs) with phenylephrine (B352888)	10 µM in culture medium	Attenuated increase in cell size	--INVALID-LINK--
Collagen deposition (%)	Angiotensin II-infused mice	10 mg/kg/day, i.p.	Reduced interstitial fibrosis	--INVALID-LINK--

Endothelial Dysfunction

Endothelial dysfunction, characterized by impaired nitric oxide (NO) bioavailability, is an early event in the development of atherosclerosis and other cardiovascular diseases.[6][7] The ROCK pathway contributes to endothelial dysfunction by reducing endothelial nitric oxide synthase (eNOS) expression and promoting oxidative stress.

Key Findings:

• Y-27632 can improve endothelium-dependent vasodilation in various disease models.[3]

• It has been shown to increase eNOS mRNA stability and protein expression.[3]

• By inhibiting ROCK, Y-27632 can reduce the production of reactive oxygen species (ROS) in vascular cells.

Parameter	Model	Y-27632 Treatment	Outcome	Reference
Acetylcholine-induced vasodilation (%)	Aortic rings from hypercholesterolemic rabbits	10 µM ex vivo	Improved relaxation response	--INVALID-LINK--
eNOS mRNA expression	Human aortic endothelial cells (HAECs)	10 µM in culture	Increased eNOS mRNA levels	--INVALID-LINK--
Superoxide production	Aortic segments from SHR	1 µM ex vivo	Reduced lucigenin-enhanced chemiluminescence	--INVALID-LINK--

Experimental Protocols

Protocol 1: In Vivo Study of Y-27632 on Blood Pressure in a Hypertensive Rat Model

Model: Spontaneously Hypertensive Rats (SHR), 16-20 weeks old.

Materials:

• Y-27632 dihydrochloride

• Sterile saline (0.9% NaCl)

• Telemetry system for blood pressure monitoring or tail-cuff plethysmography system

• Intravenous (i.v.) or intraperitoneal (i.p.) injection supplies

Procedure:

• Animal Preparation: Acclimatize SHR to the housing facility for at least one week. For telemetry studies, surgically implant transmitters according to the manufacturer's protocol and allow for a 1-2 week recovery period. For tail-cuff measurements, train the animals to the restraining and measurement procedure for several days to minimize stress-induced blood pressure variations.

• Y-27632 Preparation: Dissolve Y-27632 in sterile saline to the desired concentration (e.g., 1 mg/mL for i.v. administration). Ensure complete dissolution. Prepare fresh on the day of the experiment.

• Baseline Measurement: Record baseline blood pressure and heart rate for a stable period (e.g., 30-60 minutes for telemetry, or an average of 5-10 successful readings for tail-cuff).

• Administration: Administer Y-27632 via the desired route. For acute effects, i.v. injection (e.g., 0.1-1 mg/kg) is common. For chronic studies, i.p. injections (e.g., 5-10 mg/kg/day) or administration via osmotic minipumps (e.g., 10-30 mg/kg/day) can be used. Administer an equivalent volume of saline to a control group.

• Post-treatment Monitoring: Continuously monitor blood pressure and heart rate for several hours after acute administration. For chronic studies, take measurements at regular intervals (e.g., daily or weekly).

• Data Analysis: Calculate the change in mean arterial pressure (MAP) from baseline. Compare the effects of Y-27632 with the vehicle control group using appropriate statistical tests (e.g., t-test or ANOVA).

Caption: A general workflow for an in vivo study of Y-27632 in a hypertension model.

Protocol 2: In Vitro Study of Y-27632 on Cardiomyocyte Hypertrophy

Model: Neonatal Rat Ventricular Myocytes (NRVMs).

Materials:

• Primary NRVM culture reagents

• Hypertrophic agonist (e.g., Phenylephrine [PE], 100 µM)

• Y-27632 (10 µM)

• Serum-free culture medium

• Microscopy system with image analysis software

• Reagents for immunofluorescence (e.g., anti-α-actinin antibody) or gene expression analysis (RT-qPCR)

Procedure:

• Cell Culture: Isolate and culture NRVMs from 1-2 day old Sprague-Dawley rat pups. Plate cells on collagen-coated dishes and allow them to attach and start beating spontaneously.

• Serum Starvation: Once cells are confluent and beating, switch to a serum-free medium for 24 hours to synchronize the cells and reduce baseline proliferation.

• Treatment: Divide the cells into the following groups:

  • Control (serum-free medium only)

  • Agonist (e.g., PE 100 µM)

  • Agonist + Y-27632 (PE 100 µM + Y-27632 10 µM)

  • Y-27632 only (10 µM)

• Incubation: Incubate the cells for 48 hours.

• Assessment of Hypertrophy:

  • Cell Size: Fix the cells and perform immunofluorescence staining for a cardiomyocyte marker like α-actinin. Capture images and measure the cell surface area using image analysis software (e.g., ImageJ).

  • Gene Expression: Lyse the cells, extract RNA, and perform RT-qPCR to measure the expression of hypertrophic markers like Nppa (ANP) and Myh7 (β-MHC).

• Data Analysis: Normalize the cell size and gene expression data to the control group. Use ANOVA followed by a post-hoc test to compare the different treatment groups.

Caption: Workflow for an in vitro study of Y-27632 on cardiomyocyte hypertrophy.

Protocol 3: Ex Vivo Assessment of Endothelial Function

Model: Isolated aortic rings from mice or rats.

Materials:

• Krebs-Henseleit buffer

• Phenylephrine (PE)

• Acetylcholine (B1216132) (ACh)

• Y-27632

• Organ bath system with force transducers

Procedure:

• Tissue Preparation: Euthanize the animal and carefully excise the thoracic aorta. Place it in ice-cold Krebs-Henseleit buffer. Clean the aorta of adherent tissue and cut it into 2-3 mm rings.

• Mounting: Mount the aortic rings in an organ bath chamber containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O2 / 5% CO2. Attach the rings to force transducers to measure isometric tension.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension of 1-2 g, replacing the buffer every 15-20 minutes.

• Viability Check: Test the viability of the smooth muscle by contracting the rings with KCl (e.g., 60 mM).

• Pre-contraction: After washout and return to baseline, pre-contract the rings with a submaximal concentration of phenylephrine (PE) to achieve about 80% of the maximal contraction.

• Endothelium-Dependent Relaxation: Once a stable plateau of contraction is reached, perform a cumulative concentration-response curve to acetylcholine (ACh, e.g., 10⁻⁹ to 10⁻⁵ M) to assess endothelium-dependent relaxation.

• Y-27632 Incubation: Wash out the rings and allow them to return to baseline. Incubate a subset of the rings with Y-27632 (e.g., 1-10 µM) for 30 minutes.

• Repeat Relaxation Curve: Repeat the PE pre-contraction and the ACh concentration-response curve in the presence of Y-27632.

• Data Analysis: Express the relaxation responses as a percentage of the PE-induced pre-contraction. Compare the ACh concentration-response curves in the presence and absence of Y-27632 using two-way ANOVA.

Conclusion

Y-27632 is a powerful pharmacological tool for elucidating the role of the RhoA/ROCK signaling pathway in the pathophysiology of cardiovascular diseases. Its ability to lower blood pressure, attenuate cardiac hypertrophy, and improve endothelial function in preclinical models has significantly advanced our understanding of these conditions. The protocols provided herein offer a framework for researchers to utilize Y-27632 to further investigate the molecular mechanisms of cardiovascular disease and to explore the therapeutic potential of ROCK inhibition.

References

• 1. Rho kinase inhibitor - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. scbt.com [scbt.com]
• 4. mdpi.com [mdpi.com]
• 5. Cardiac Hypertrophy: An Introduction to Molecular and Cellular Basis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidative stress, antioxidants, and endothelial function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for Long-Term Y-9738 Treatment in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the long-term in vivo administration of Y-9738, a potent Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor. Due to the limited availability of specific long-term in vivo data for Y-9738, this protocol is largely based on established methodologies for the structurally and functionally similar, extensively studied ROCK inhibitor, Y-27632. These guidelines are intended to assist researchers in designing and executing long-term animal studies to evaluate the efficacy and safety of Y-9738 in various disease models. The protocol covers critical aspects including animal model selection, dosage and administration, compound preparation, and comprehensive monitoring of the animals. All quantitative data from relevant Y-27632 studies are summarized in tabular format for ease of comparison and study design.

Introduction to Y-9738 and ROCK Inhibition

Y-9738 is a selective inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK). The Rho/ROCK signaling pathway is a critical regulator of various cellular processes, including cell adhesion, migration, proliferation, and apoptosis.[1][2][3] Dysregulation of this pathway has been implicated in the pathophysiology of numerous diseases, making ROCK a promising therapeutic target.[2] By inhibiting ROCK, Y-9738 can modulate these cellular functions, offering potential therapeutic benefits in conditions such as neurological disorders, cardiovascular diseases, and cancer.[1][2][4][5] Long-term animal studies are essential to determine the chronic efficacy, safety profile, and optimal dosing regimens of Y-9738.

Signaling Pathway

The Rho/ROCK signaling pathway is initiated by the activation of the small GTPase RhoA. Activated RhoA binds to and activates ROCK, which in turn phosphorylates downstream substrates, including Myosin Light Chain (MLC), leading to increased actin-myosin contractility and the formation of stress fibers. Y-9738, as a ROCK inhibitor, prevents this phosphorylation cascade, resulting in the modulation of the actin cytoskeleton and other downstream cellular events.

References

• 1. Simvastatin and ROCK Inhibitor Y-27632 Inhibit Myofibroblast Differentiation of Graves’ Ophthalmopathy-Derived Orbital Fibroblasts via RhoA-Mediated ERK and p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The therapeutic effects of Rho-ROCK inhibitors on CNS disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rho‐kinase inhibitor Y‐27632 facilitates the proliferation, migration and pluripotency of human periodontal ligament stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rho kinase inhibitor Y-27632 downregulates IL-1β expression in mice with experimental autoimmune myocarditis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intrathecal administration of Y-27632, a specific rho-associated kinase inhibitor, for rat neoplastic meningitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Y-9738 (assumed to be Y-40138)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Y-9738, a multiple cytokine production modulator. All guidance is intended for preclinical research purposes only.

Disclaimer

The information provided herein is for research guidance only and does not constitute clinical advice. The compound Y-9738 appears to be a typographical error in scientific literature; this guide is based on the available data for the structurally similar and functionally related compound Y-40138 . Researchers should carefully consider this when designing and interpreting their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Y-40138?

A1: Y-40138 is a multiple cytokine production modulator. Its principal mechanism involves the suppression of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-12 (IL-12), and Interferon-gamma (IFN-γ). Concurrently, it enhances the production of the anti-inflammatory cytokine Interleukin-10 (IL-10)[1]. This modulation of cytokine balance is thought to be mediated through both IL-10-dependent and independent pathways[1].

Q2: What are the potential therapeutic applications of Y-40138?

A2: Based on its mechanism of action, Y-40138 has potential applications in diseases characterized by excessive inflammation. Preclinical studies have demonstrated its efficacy in animal models of fulminant hepatic failure, where it suppressed liver injury by inhibiting pro-inflammatory cytokines[2].

Q3: What is a recommended starting dose for in vivo studies?

A3: In a murine model of D-galactosamine/lipopolysaccharide (LPS)-induced hepatitis, a dose of 10 mg/kg administered intravenously demonstrated significant hepatoprotective effects and modulation of plasma cytokines[2]. For oral administration in a separate murine model of LPS-induced cytokine production, doses were also explored, showing a dose-dependent effect[1]. A dose-finding study is highly recommended for any new experimental model.

Q4: How should I prepare Y-40138 for in vivo administration?

A4: The hydrochloride salt of Y-40138 is expected to be soluble in aqueous solutions. For in vivo studies, sterile saline or phosphate-buffered saline (PBS) are common vehicles. It is crucial to determine the solubility and stability of your specific lot of Y-40138 in the chosen vehicle before administration. A small pilot study to assess solubility and any acute local reactions at the injection site is advisable.

Q5: What are the known toxicities of Y-40138?

A5: Currently, there is limited publicly available information specifically detailing the toxicology profile of Y-40138. The available studies have focused on its therapeutic effects. However, as with any immunomodulatory agent, there is a potential for off-target effects and immunosuppression with long-term or high-dose administration. It is imperative to conduct thorough toxicity assessments in your experimental models.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect on Cytokine Production in Vitro

Possible Cause	Troubleshooting Step
Cell type and stimulation	Ensure the cell type used (e.g., macrophages, PBMCs) is appropriate and can produce the cytokines of interest upon stimulation (e.g., with LPS, TNF-α).
Compound solubility/stability	Confirm that Y-40138 is fully dissolved in the cell culture medium and is stable for the duration of the experiment. Consider using a low percentage of DMSO as a solvent and include a vehicle control.
Dose range	The effective concentration may be narrow. Perform a dose-response experiment with a wide range of concentrations to determine the optimal inhibitory concentration (IC50).
Timing of treatment	The timing of Y-40138 addition relative to cell stimulation is critical. Pre-incubation with Y-40138 before adding the stimulus is often necessary to see an inhibitory effect.
Assay sensitivity	Verify the sensitivity and dynamic range of your cytokine detection method (e.g., ELISA, multiplex assay).

Issue 2: Unexpected Toxicity or Adverse Events in Vivo

Possible Cause	Troubleshooting Step
High dose	The administered dose may be above the maximum tolerated dose (MTD). Conduct a dose-range finding study to determine the MTD in your specific animal model.
Vehicle toxicity	The vehicle used for administration may be causing adverse effects. Always include a vehicle-only control group.
Route of administration	The route of administration (e.g., intravenous, oral, intraperitoneal) can significantly impact the pharmacokinetic and toxicity profiles.
Immunosuppression	Long-term treatment with an immunomodulatory agent could lead to increased susceptibility to infections. Monitor animals for signs of illness.
Off-target effects	The compound may have unforeseen effects on other biological pathways. A comprehensive toxicological evaluation, including histopathology of major organs, is recommended.

Data Presentation

Table 1: Summary of In Vivo Efficacy Data for Y-40138

Study Model	Species	Dose and Route	Key Findings	Reference
D-galactosamine/LPS-induced hepatitis	Mouse	10 mg/kg, i.v.	Suppressed plasma ALT elevation, improved survival rate, inhibited TNF-α and MCP-1, augmented IL-10.	[2]
LPS-induced cytokine production	Mouse	Oral (dose not specified)	Inhibited TNF-α, IL-12, and IFN-γ production; augmented IL-10 production.	[1]

Experimental Protocols

Protocol 1: In Vitro Assessment of Y-40138 on Cytokine Production in Macrophages

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages in appropriate media.

• Plating: Seed cells in a 24-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Pre-treatment: Prepare a stock solution of Y-40138 in DMSO. Dilute the stock solution in cell culture media to achieve the desired final concentrations. Pre-treat the cells with Y-40138 or vehicle (DMSO) for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate agonist, such as LPS (100 ng/mL), to induce cytokine production.

• Incubation: Incubate the cells for a predetermined time (e.g., 6-24 hours) to allow for cytokine secretion.

• Sample Collection: Collect the cell culture supernatant.

• Cytokine Analysis: Quantify the concentration of cytokines of interest (e.g., TNF-α, IL-6, IL-10) in the supernatant using ELISA or a multiplex immunoassay.

• Data Analysis: Calculate the IC50 value for the inhibition of pro-inflammatory cytokines.

Protocol 2: In Vivo Assessment of Y-40138 in a Murine Model of Endotoxemia

• Animal Model: Use a standard inbred mouse strain (e.g., C57BL/6 or BALB/c).

• Acclimation: Allow animals to acclimate to the facility for at least one week before the experiment.

• Grouping: Randomly assign animals to different treatment groups (e.g., vehicle control, Y-40138 at various doses).

• Dosing: Prepare Y-40138 in a sterile vehicle (e.g., saline). Administer Y-40138 or vehicle via the desired route (e.g., oral gavage or intravenous injection) at a specified time before the endotoxin (B1171834) challenge.

• Endotoxin Challenge: Administer a sublethal dose of LPS (e.g., 1-5 mg/kg) via intraperitoneal injection.

• Blood Collection: At a predetermined time point post-LPS injection (e.g., 2-6 hours), collect blood samples via cardiac puncture or retro-orbital bleeding.

• Plasma/Serum Preparation: Process the blood to obtain plasma or serum.

• Cytokine Analysis: Measure the levels of circulating cytokines (e.g., TNF-α, IL-6, IL-10) using appropriate immunoassays.

• Toxicity Assessment: Monitor animals for clinical signs of toxicity (e.g., weight loss, lethargy, ruffled fur). At the end of the study, major organs can be collected for histopathological analysis.

• Data Analysis: Compare cytokine levels and toxicity parameters between the treatment groups and the vehicle control group.

Visualizations

Caption: Proposed signaling pathway for Y-40138.

Caption: General experimental workflow for dosage optimization.

References

• 1. Treatment with Y-40138, a multiple cytokine production modulator, inhibits lipopolysaccharide- or tumour necrosis factor-alpha-induced production of pro-inflammatory cytokines and augments interleukin-10 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Y-40138, a multiple cytokine production modulator, protects against D-galactosamine and lipopolysaccharide-induced hepatitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected In Vivo Results with ROCK Inhibitors

Note: The compound "Y-9738" is not widely documented in scientific literature. This guide focuses on the extensively studied and representative Rho-associated kinase (ROCK) inhibitor, Y-27632 . The principles, challenges, and troubleshooting strategies discussed here are broadly applicable to other selective ROCK inhibitors used in in vivo research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Y-27632?

Y-27632 is a highly selective, ATP-competitive inhibitor of the Rho-associated coiled-coil forming protein serine/threonine kinases (ROCK).[1][2][3] It targets both major isoforms, ROCK1 (ROKβ) and ROCK2 (ROKα), thereby preventing the phosphorylation of their downstream substrates.[1][2][4] The primary function of the Rho/ROCK pathway is to regulate the actin cytoskeleton, which influences a wide range of cellular processes including cell shape, adhesion, migration, proliferation, and apoptosis.[5][6]

Q2: What are the key downstream effects of ROCK inhibition?

By inhibiting ROCK, Y-27632 prevents the phosphorylation of key substrates, leading to:

• Reduced Actomyosin Contractility: ROCK inhibition leads to the dephosphorylation of Myosin Light Chain (MLC), which causes a reduction in actin stress fiber formation and cellular contraction.[7][8]

• Actin Cytoskeleton Reorganization: ROCK normally phosphorylates and activates LIM kinase (LIMK), which in turn inactivates cofilin, an actin-depolymerizing factor. Inhibition of ROCK ultimately leads to increased cofilin activity and actin filament disassembly.

• Modulation of Cell Adhesion and Migration: Through its effects on the cytoskeleton and focal adhesions, ROCK inhibition can significantly alter cell motility and invasion.[6]

Signaling Pathway Overview

Caption: Figure 1. Simplified diagram of the Rho/ROCK signaling pathway. Y-27632 acts by competitively inhibiting ROCK, preventing downstream signaling that leads to cytoskeletal reorganization and other cellular responses.

Troubleshooting Guide for Unexpected In Vivo Results

Q1: I expected tumor suppression, but I'm observing increased tumor growth and/or migration. Why?

This paradoxical effect, while counterintuitive, has been documented and is highly context-dependent.

• Genetic Background of Cells: The effect of ROCK inhibition can be cell-type specific. For example, while Y-27632 often inhibits cancer cell migration, it has been shown to promote the growth and migration of BRAF-mutant melanoma cells in vitro and in vivo.[9] This suggests that the cellular signaling network, particularly the status of pathways like AKT and ERK, can dramatically alter the outcome of ROCK inhibition.[9]

• Cell Seeding Density and 3D Environment: The physical and cellular microenvironment plays a crucial role. In some colon cancer models, ROCK inhibition with Y-27632 at low cell densities led to a significant increase in invasion into a 3D collagen matrix.[8] This effect was diminished at higher cell densities, indicating that cell-cell contacts and collective behavior can modulate the response to the inhibitor.[8]

• Tumor-Specific Roles of ROCK Isoforms: ROCK1 and ROCK2 may have non-redundant or even opposing functions in different cellular contexts. The net effect of a non-selective inhibitor like Y-27632 will depend on the dominant isoform and its specific downstream pathways in the cancer cells being studied.

Recommended Actions:

• Characterize Your Model: Verify the mutation status of key oncogenic pathways (e.g., BRAF, Ras) in your cell line.

• Evaluate the Microenvironment: Consider how the in vivo environment (e.g., stromal interactions, matrix stiffness) might differ from in vitro conditions.

• Test Multiple Cell Lines: If possible, compare the effect of Y-27632 on several cell lines of the same cancer type to identify model-specific versus general effects.

Q2: My animals are showing signs of toxicity, such as hypotension or lethargy. What should I do?

Toxicity is often related to the dose, administration route, or off-target effects.

• On-Target Cardiovascular Effects: The Rho/ROCK pathway is a critical regulator of smooth muscle contraction in blood vessels.[10] Systemic administration of a ROCK inhibitor can cause vasodilation, leading to a drop in blood pressure (hypotension).[10] This is an expected on-target pharmacological effect.

• Dose and Formulation: The administered dose may be too high for the specific animal model, strain, or sex.[11] Additionally, the vehicle used for solubilization (e.g., DMSO) can have its own toxic effects, especially with repeated administration.

• Off-Target Kinase Inhibition: While Y-27632 is highly selective for ROCK, at higher concentrations it may inhibit other kinases, such as PKC, which could lead to unforeseen side effects.[2][12]

Recommended Actions:

• Perform a Dose-Response Study: Start with a lower dose and titrate up to find the optimal therapeutic window that balances efficacy with tolerability.

• Monitor Vital Signs: If possible, monitor blood pressure in a subset of animals to confirm hypotension.

• Optimize Vehicle and Route: Ensure the vehicle is well-tolerated (e.g., saline, PBS if possible). Consider alternative administration routes (e.g., oral gavage vs. intraperitoneal injection) that may alter the pharmacokinetic profile.

Q3: I'm not observing the expected phenotype or the effect is weaker than anticipated. What could be wrong?

Lack of efficacy can stem from issues with the compound itself, the experimental design, or the biological model.

• Pharmacokinetics (PK) and Bioavailability: The half-life of Y-27632 can be short, requiring frequent administration to maintain effective concentrations at the target tissue. The route of administration (e.g., oral vs. IP) will significantly impact its absorption and bioavailability.

• Compound Stability and Solubility: Ensure the Y-27632 stock solution is prepared correctly and stored properly to prevent degradation. Poor solubility in the chosen vehicle can lead to inaccurate dosing and precipitation of the compound in vivo.

• Biological Insensitivity: The specific biological process being studied may not be heavily dependent on ROCK signaling in your chosen model, or redundant pathways may compensate for ROCK inhibition.

Recommended Actions:

• Review Dosing Schedule: Based on literature for similar models, confirm that your dose and frequency of administration are sufficient to achieve a therapeutic effect.

• Verify Target Engagement: If possible, collect tissue samples post-treatment and perform a Western blot to check for a decrease in the phosphorylation of downstream ROCK targets like MLC or MYPT1. This confirms the inhibitor is reaching its target and is active.

• Check Compound Quality: Use a high-purity, well-validated source of Y-27632.

Troubleshooting Workflow

Caption: Figure 2. A logical workflow for troubleshooting unexpected in vivo results with ROCK inhibitors.

Quantitative Data Summary

Table 1: Potency and Selectivity of Y-27632

Target Kinase	Ki (nM)	IC50 (nM)	Reference
ROCK1 (ROKβ)	220	~140-220	[1][13]

| ROCK2 (ROKα) | 300 | ~800 |[1][11] |

Ki (inhibition constant) and IC50 (half-maximal inhibitory concentration) values can vary based on assay conditions.

Table 2: Example In Vivo Dosing Regimens for Y-27632

Animal Model	Disease/Application	Dose	Route	Frequency	Outcome	Reference
Nude Mice	Bladder Cancer Xenograft	10 mg/kg	IP	3 times/week	Attenuated tumor growth	[14]
Nude Mice	BRAF-mutant Melanoma	10 mg/kg	IP	Twice a week	Increased tumor growth	[9]
SOD1G93A Mice	ALS Model	30 mg/kg	Oral (in water)	Daily	Improved motor function (males only)	[11]

| Rabbits | Corneal Endothelial Dysfunction | 100 µM (topical) | Eye drops | Post-surgery | Restored corneal transparency |[15] |

Experimental Protocols

General Protocol for In Vivo Administration of Y-27632

This protocol provides a general framework. It is critical to optimize the dose, vehicle, and administration route for your specific animal model and experimental goals based on literature and pilot studies.

• Reconstitution and Stock Solution Preparation:

  • Y-27632 Dihydrochloride is soluble in water (up to ~50 mg/mL) and DMSO (up to ~100 mg/mL).[16]

  • For a stock solution, dissolve Y-27632 in sterile water or PBS to a concentration of 10-20 mg/mL.

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter.

  • Aliquot and store at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

• Preparation of Working Solution for Injection:

  • On the day of injection, thaw an aliquot of the stock solution.

  • Dilute the stock solution to the final desired concentration using a sterile vehicle.

  • Vehicle Selection:

    • For intraperitoneal (IP) or intravenous (IV) injection, sterile saline or PBS is the preferred vehicle.

    • If solubility is an issue, a small amount of DMSO can be used, but the final concentration in the injected volume should typically be kept below 5-10% to avoid toxicity. Always include a vehicle-only control group in your experiment.

    • For oral administration, the compound can be dissolved in drinking water or prepared for gavage in an appropriate vehicle.[11]

• Administration to Animals:

  • Calculate the injection volume based on the animal's body weight and the final concentration of the working solution. A typical injection volume for a mouse is 100-200 µL.

  • Intraperitoneal (IP) Injection: This is a common route for systemic delivery. Administer the solution into the lower abdominal cavity.

  • Oral Gavage: For oral delivery, use a proper gavage needle to deliver the solution directly to the stomach.

  • Frequency: Dosing frequency can range from twice weekly to daily, depending on the compound's pharmacokinetics and the experimental endpoint.[9][11][14]

• Monitoring and Data Collection:

  • Monitor animals daily for any signs of toxicity, including weight loss, lethargy, or ruffled fur.

  • Measure primary endpoints (e.g., tumor volume, behavioral scores) at predetermined time points.

  • At the end of the study, collect tissues for downstream analysis (e.g., histology, Western blot for target engagement).

References

• 1. stemcell.com [stemcell.com]
• 2. Pharmacological properties of Y-27632, a specific inhibitor of rho-associated kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. researchgate.net [researchgate.net]
• 8. Treatment with Y-27632, a ROCK Inhibitor, Increases the Proinvasive Nature of SW620 Cells on 3D Collagen Type 1 Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ROCK inhibitor enhances the growth and migration of BRAF‐mutant skin melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Y-27632, an inhibitor of Rho-kinase, antagonizes noradrenergic contractions in the rabbit and human penile corpus cavernosum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The rho kinase inhibitor Y-27632 improves motor performance in male SOD1G93A mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Y-27632 - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]
• 15. Therapeutic potential of Rho-associated kinase inhibitor Y27632 in corneal endothelial dysfunction: an in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cy5-5-nhs-ester.com [cy5-5-nhs-ester.com]

Addressing poor solubility of Y-9738 for cell culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Y-9738, focusing on addressing its poor solubility for cell culture applications.

Frequently Asked Questions (FAQs)

Q1: What is Y-9738 and what is its mechanism of action?

Y-9738 is a potent, selective inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK). It functions by targeting the ATP-binding site of ROCK, thereby preventing the phosphorylation of its downstream substrates. This inhibition of the ROCK signaling pathway leads to a reduction in stress fiber formation, cell contraction, and motility. The ROCK pathway plays a crucial role in various cellular processes, including cell adhesion, migration, proliferation, and apoptosis.[1][2][3][4][5]

Q2: I am observing precipitation of Y-9738 in my cell culture medium. What is the recommended solvent and concentration?

Poor solubility in aqueous solutions like cell culture media is a common issue with many small molecule inhibitors. For Y-9738, the recommended solvent is dimethyl sulfoxide (B87167) (DMSO).[6][7][8] It is crucial to prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium. The final concentration of DMSO in the culture should be kept as low as possible, ideally below 0.1% (v/v), to avoid solvent-induced cytotoxicity.[7][9][10]

Q3: What is the maximum recommended concentration of DMSO in cell culture?

While DMSO is a widely used solvent, high concentrations can be toxic to cells.[7][8][9] It is recommended to keep the final DMSO concentration in your cell culture medium at or below 0.5% (v/v).[9] However, the optimal concentration can be cell-line dependent, and it is advisable to perform a vehicle control experiment to assess the effect of DMSO on your specific cell type.

Q4: Can I use other solvents besides DMSO?

If DMSO is not suitable for your experimental setup, other organic solvents like ethanol (B145695) can be considered.[7][9] However, the solubility of Y-9738 in these alternative solvents may be lower, and their cytotoxic effects should be carefully evaluated. It is always recommended to perform a solvent toxicity test before proceeding with your main experiment.[7][9][10]

Troubleshooting Guide

Issue: Y-9738 Precipitates in Cell Culture Medium

Possible Cause 1: Low Solubility in Aqueous Solutions

Y-9738, like many small molecule inhibitors, has limited solubility in aqueous-based cell culture media.

Solution:

• Prepare a High-Concentration Stock Solution: Dissolve Y-9738 powder in 100% DMSO to create a concentrated stock solution (e.g., 10 mM). Ensure the powder is completely dissolved by gentle vortexing or brief sonication.

• Serial Dilutions: Perform serial dilutions of the DMSO stock solution with sterile phosphate-buffered saline (PBS) or directly with the cell culture medium to achieve the desired final concentration.

• Add to Medium with Agitation: When adding the diluted Y-9738 to your final volume of cell culture medium, ensure gentle but thorough mixing to facilitate its dispersion and prevent localized high concentrations that can lead to precipitation.

Possible Cause 2: High Final Concentration of Y-9738

Exceeding the solubility limit of Y-9738 in the final culture volume can cause it to precipitate out of solution.

Solution:

• Determine the Optimal Working Concentration: Conduct a dose-response experiment to identify the lowest effective concentration of Y-9738 for your specific cell line and experimental endpoint.

• Consult Literature: Review published studies that have used Y-9738 or similar ROCK inhibitors to guide your concentration selection. For instance, the related ROCK inhibitor Y-27632 is often used at concentrations around 10 µM.[2]

Possible Cause 3: Interaction with Media Components

Certain components in the cell culture medium, such as serum proteins, can sometimes interact with small molecules and affect their solubility.

Solution:

• Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before adding the Y-9738 solution.

• Serum-Free Conditions (if applicable): If your experiment allows, consider adding Y-9738 to serum-free medium first, allowing it to disperse, and then adding serum.

Data Presentation

Table 1: Recommended Solvents for Y-9738

Solvent	Recommended Starting Concentration	Maximum Final Concentration in Culture	Notes
Dimethyl Sulfoxide (DMSO)	10-50 mM	≤ 0.5% (v/v)	Most common and effective solvent.
Ethanol	1-10 mM	≤ 0.5% (v/v)	Alternative, but solubility may be lower.

Table 2: Troubleshooting Summary for Y-9738 Precipitation

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution in media	Low aqueous solubility	Prepare a high-concentration DMSO stock and perform serial dilutions.
Precipitation after incubation	Exceeding solubility limit	Determine the optimal (lowest effective) working concentration.
Inconsistent results	Solvent toxicity	Keep final DMSO concentration below 0.1% and include a vehicle control.

Experimental Protocols

Protocol: Preparation of Y-9738 Working Solution for Cell Culture

Materials:

• Y-9738 powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Procedure:

• Prepare a 10 mM Stock Solution in DMSO:

  • Calculate the amount of Y-9738 powder needed to make a 10 mM stock solution.

  • Aseptically add the calculated amount of Y-9738 powder to a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to the tube.

  • Vortex gently until the powder is completely dissolved. This is your 10 mM stock solution.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare an Intermediate Dilution (Optional but Recommended):

  • To avoid pipetting very small volumes, it is often convenient to make an intermediate dilution.

  • For example, dilute the 10 mM stock solution 1:100 in sterile PBS or cell culture medium to create a 100 µM intermediate solution.

• Prepare the Final Working Solution:

  • Add the appropriate volume of the 100 µM intermediate solution (or the 10 mM stock solution) to your pre-warmed cell culture medium to achieve the desired final concentration.

  • For example, to make 10 mL of medium with a final concentration of 10 µM, add 10 µL of the 10 mM stock solution or 1 mL of the 100 µM intermediate solution.

  • Mix the final solution gently but thoroughly by swirling or inverting the container.

• Vehicle Control:

  • Prepare a vehicle control by adding the same volume of DMSO (without Y-9738) to an equivalent volume of cell culture medium. This will account for any effects of the solvent on your cells.

Visualizations

Caption: The ROCK signaling pathway and the inhibitory action of Y-9738.

Caption: Workflow for preparing and using Y-9738 in cell culture experiments.

References

• 1. Inhibition of ROCK-myosin II signaling pathway enables culturing of human pluripotent stem cells on microcarriers without extracellular matrix coating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ROCK Inhibition Promotes Attachment, Proliferation, and Wound Closure in Human Embryonic Stem Cell–Derived Retinal Pigmented Epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of RhoA/Rho-kinase pathway suppresses the expression of extracellular matrix induced by CTGF or TGF-β in ARPE-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. mdpi.com [mdpi.com]
• 6. Cell Culture & Analysis [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. The lab’s all-purpose oil DMSO | Shanghai Yearn Chemical Science-Tech Co., Ltd [yearnintl.com]
• 9. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 10. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and minimizing off-target effects of Y-9738

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Y-9738, a novel kinase inhibitor. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments, with a focus on identifying and minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is Y-9738 and what is its primary target?

Y-9738 is a potent, ATP-competitive small molecule inhibitor of Kinase X. It is designed for high selectivity, but like many kinase inhibitors, it can exhibit off-target effects at higher concentrations. Understanding its on-target and potential off-target activities is crucial for interpreting experimental results.

Q2: What are the recommended storage conditions and solvent for Y-9738?

For long-term storage, Y-9738 should be stored as a solid at -20°C. For experimental use, it is recommended to prepare a stock solution in DMSO (e.g., 10 mM). This stock solution should also be stored at -20°C. It is advisable to prepare fresh dilutions in your assay buffer before each experiment to minimize degradation and precipitation.

Q3: My experimental results with Y-9738 in cell-based assays are different from the biochemical assay data. What could be the cause?

Discrepancies between biochemical and cell-based assays are common when working with kinase inhibitors.[1] Several factors can contribute to this:

• Intracellular ATP Concentration: Biochemical assays are often conducted at ATP concentrations close to the Km of the kinase, whereas intracellular ATP levels are significantly higher.[1] This can lead to competition and a rightward shift in the IC50 value in cellular assays for ATP-competitive inhibitors like Y-9738.

• Cell Permeability: The compound may have poor membrane permeability, resulting in a lower intracellular concentration than expected.

• Efflux Pumps: Y-9738 might be a substrate for cellular efflux pumps, such as P-glycoprotein, which actively transport the compound out of the cell, reducing its effective intracellular concentration.[1]

• Target Availability and State: The target kinase may have lower expression levels or be in an inactive conformation in the specific cell line used.[1]

Q4: I observe a cellular phenotype that does not align with the known function of Kinase X. How can I determine if this is an off-target effect?

This is a strong indicator of potential off-target activity. A definitive way to investigate this is through a rescue experiment.[1] If you can overexpress a drug-resistant mutant of Kinase X and this reverses the observed phenotype, the effect is likely on-target.[1] If the phenotype persists, it is probably due to the inhibition of one or more off-target kinases.[1]

Troubleshooting Guides

Guide 1: Inconsistent Results in Kinase Assays

High variability in kinase assay results can be frustrating. Here’s a systematic approach to troubleshoot this issue:

Potential Cause	Troubleshooting Step	Expected Outcome
Pipetting Inaccuracy	Calibrate pipettes and use reverse pipetting for viscous solutions.	Reduced well-to-well variability.
Reagent Mixing	Ensure thorough mixing of all reagents before and during the assay.	Consistent results across the plate.
Solvent Concentration	Maintain a consistent and low final DMSO concentration (typically <1%) across all wells.	Minimized solvent-induced inhibition.
Edge Effects	Avoid using the outermost wells of the microplate or fill them with buffer to maintain humidity.[2]	Reduced data skewing from evaporation.
Incubation Time & Temp	Ensure consistent incubation times and a stable, calibrated incubator temperature.	Improved reproducibility of enzyme kinetics.

Guide 2: Identifying Off-Target Effects

It is critical to characterize the selectivity of Y-9738 to ensure that the observed biological effects are due to the inhibition of Kinase X.

Experimental Approach	Methodology	Interpretation of Results
Kinome-wide Profiling	Screen Y-9738 against a large panel of purified kinases at a fixed concentration (e.g., 1 µM).	Identifies potential off-target kinases that show significant inhibition (e.g., >50%).[1]
Dose-Response (IC50) Determination	For identified off-targets, perform dose-response assays to determine the IC50 values.[1]	Quantifies the potency of Y-9738 against off-target kinases, allowing for selectivity analysis by comparing to the on-target IC50.
Cellular Thermal Shift Assay (CETSA)	Treat intact cells with Y-9738, followed by heating to various temperatures. The binding of Y-9738 will stabilize Kinase X and off-targets, leading to a higher melting temperature.	A shift in the melting curve of a protein upon Y-9738 treatment indicates direct target engagement.
NanoBRET™ Target Engagement Assay	In live cells, assess the binding of Y-9738 to a NanoLuc®-tagged Kinase X.[1]	A decrease in the BRET signal upon inhibitor addition confirms target engagement in a cellular context.[1]

Experimental Protocols

Protocol 1: In Vitro Kinase Assay

This protocol describes a general method for determining the IC50 value of Y-9738 against Kinase X.

Materials:

• Purified recombinant Kinase X

• Specific peptide substrate for Kinase X

• Y-9738 stock solution (10 mM in DMSO)

• Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• [γ-³³P]ATP

• ATP solution

• 384-well plates

• Phosphocellulose filter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of Y-9738 in DMSO. A common starting concentration is 100 µM, with 10-point, 3-fold serial dilutions.[3]

• In the wells of a microplate, add the kinase reaction buffer.

• Add the appropriate amount of Kinase X to each well.

• Add the serially diluted Y-9738 or DMSO (as a vehicle control) to the wells.

• Incubate for 10-15 minutes at room temperature to allow for inhibitor binding.[3]

• Initiate the kinase reaction by adding a mixture of the specific substrate and [γ-³³P]ATP. The ATP concentration should ideally be at the Km for the kinase to accurately determine the IC50.[3]

• Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer the reaction mixture to a phosphocellulose filter plate and wash to remove unincorporated [γ-³³P]ATP.

• Measure the radioactivity in each well using a scintillation counter.[3]

• Calculate the percentage of kinase activity inhibition for each concentration of Y-9738 compared to the DMSO control.

• Determine the IC50 value by fitting the data to a dose-response curve.[3]

Protocol 2: Cell Viability Assay (MTT)

This protocol is for assessing the effect of Y-9738 on cell proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Y-9738

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Y-9738 in culture medium.

• Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO).

• Incubate the plate for the desired treatment period (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Subtract the background absorbance from all readings.

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percentage of viability against the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Caption: Simplified signaling pathway of Kinase X and its inhibition by Y-9738.

Caption: General workflow for characterizing the activity of Y-9738.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Improving the Bioavailability of Y-9738 in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the bioavailability of the investigational compound Y-9738 in animal models. The following information is curated to address common challenges encountered during preclinical pharmacokinetic studies.

Frequently Asked Questions (FAQs)

Q1: What are the likely reasons for the poor oral bioavailability of Y-9738?

A1: Poor oral bioavailability is often a result of several factors related to the compound's physicochemical properties and its interaction with the biological system. For a compound like Y-9738, the primary reasons could be:

• Low Aqueous Solubility: The compound may not dissolve sufficiently in the gastrointestinal (GI) fluids, which is a prerequisite for absorption.[1][2][3]

• Poor Permeability: Y-9738 might have difficulty passing through the intestinal wall to enter the bloodstream.[4]

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall or the liver before it reaches systemic circulation.[4][5]

• Efflux Transporters: Y-9738 could be a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump the compound back into the GI lumen.[6]

Q2: Which animal models are most appropriate for studying the oral bioavailability of Y-9738?

A2: The selection of an appropriate animal model is crucial for obtaining relevant pharmacokinetic data.[7][8][9] Commonly used models include:

• Rats: Rodents are often used for initial pharmacokinetic screening due to their cost-effectiveness and well-characterized physiology. Rats can provide initial insights into a compound's absorption, distribution, metabolism, and excretion (ADME) profile.[7][8]

• Dogs: Beagle dogs are a common non-rodent species for bioavailability studies as their GI anatomy and physiology share more similarities with humans compared to rodents.[7][8]

• Pigs: The gastrointestinal tract of pigs is anatomically and physiologically very similar to that of humans, making them a good model for predicting oral drug absorption.[7] The choice of model should be based on factors such as the metabolic profile of Y-9738 in different species and its similarity to human metabolism.[10]

Q3: What are the main formulation strategies to enhance the oral bioavailability of Y-9738?

A3: Several formulation strategies can be employed to overcome the challenges of poor solubility and/or permeability.[1][2][11][12] These include:

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area of the drug, which can improve its dissolution rate.[2][11][13]

• Solid Dispersions: Dispersing Y-9738 in a hydrophilic polymer matrix can enhance its solubility and dissolution.[1][13]

• Lipid-Based Formulations: Formulations such as self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic compounds.[11][14]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of Y-9738.[11][15]

Troubleshooting Guides

Problem 1: Lower than expected oral bioavailability in initial animal studies.

• Possible Causes:

  • Poor Solubility: The concentration of Y-9738 in the GI tract may not be sufficient for adequate absorption.[1][2]

  • First-Pass Metabolism: Significant metabolism in the liver or gut wall can reduce the amount of drug reaching systemic circulation.[4][5]

  • P-glycoprotein (P-gp) Efflux: Y-9738 may be actively transported out of intestinal cells.[6]

• Troubleshooting Steps:

  • Formulation Enhancement: Develop formulations aimed at improving solubility, such as lipid-based systems or solid dispersions.[1][2][11][12]

  • In Vitro Metabolism Studies: Use liver microsomes from the relevant animal species to evaluate the extent of first-pass metabolism.[16][17][18]

  • Caco-2 Permeability Assays: Conduct in vitro permeability studies using Caco-2 cell monolayers to determine if Y-9738 is a P-gp substrate.

Problem 2: High variability in plasma concentrations between individual animals.

• Possible Causes:

  • Inconsistent Dosing: Improper oral gavage technique or non-homogenous formulation can lead to variable dosing.

  • Food Effects: The presence or absence of food in the stomach can significantly alter drug absorption.

  • Genetic Polymorphisms: Variations in metabolic enzymes or transporters among animals can lead to different pharmacokinetic profiles.

• Troubleshooting Steps:

  • Standardize Dosing Procedure: Ensure all personnel are properly trained in oral gavage. For suspensions, ensure the formulation is thoroughly mixed before each administration.

  • Control Feeding Conditions: Fast animals overnight before dosing to minimize food-related variability. Ensure consistent access to water.

  • Use Genetically Homogenous Animal Strains: Employing inbred strains can help reduce variability stemming from genetic differences.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of Y-9738 in Rats with Different Formulations.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)
Aqueous Suspension	50	150 ± 35	2.0	600 ± 120	5
Micronized Suspension	50	350 ± 60	1.5	1800 ± 300	15
Solid Dispersion	50	800 ± 150	1.0	4800 ± 700	40
SEDDS	50	1200 ± 220	0.5	7200 ± 950	60

Table 2: Hypothetical In Vitro Permeability of Y-9738 in Caco-2 Cells.

Direction	Apparent Permeability (Papp) (10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)
Apical to Basolateral (A-B)	0.5 ± 0.1	6.0
Basolateral to Apical (B-A)	3.0 ± 0.5

An efflux ratio greater than 2 suggests the involvement of active efflux transporters like P-gp.

Experimental Protocols

Protocol 1: Preparation of a Solid Dispersion by Solvent Evaporation

• Solubilization: Dissolve Y-9738 and a hydrophilic polymer (e.g., PVP K30, HPMC) in a suitable organic solvent (e.g., methanol, acetone) in a 1:4 drug-to-polymer ratio.

• Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40°C).

• Drying: Dry the resulting solid mass in a vacuum oven overnight to remove any residual solvent.

• Milling and Sieving: Pulverize the dried solid dispersion using a mortar and pestle and pass it through a fine-mesh sieve to obtain a uniform powder.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate, and physical form (amorphous vs. crystalline) using techniques like HPLC, USP dissolution apparatus II, and XRD/DSC, respectively.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats for at least one week before the study, with free access to food and water.

• Fasting: Fast the rats overnight (approximately 12 hours) before dosing, with continued access to water.

• Dosing: Administer the Y-9738 formulation orally via gavage at the desired dose. For intravenous administration (to determine absolute bioavailability), administer the drug via the tail vein.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma concentrations of Y-9738 using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and bioavailability using appropriate software.

Mandatory Visualization

Caption: Biopharmaceutical Classification System (BCS).

Caption: Formulation screening workflow for Y-9738.

Caption: Troubleshooting low oral bioavailability.

References

• 1. asianpharmtech.com [asianpharmtech.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. benchchem.com [benchchem.com]
• 4. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of YK754, a novel If channel inhibitor in rats, dogs and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. asiapharmaceutics.info [asiapharmaceutics.info]
• 7. researchgate.net [researchgate.net]
• 8. Medwin Publishers | Animal Models Used for Bioavailability and BioequivalenceStudies: Focus on Their Human Likeness [medwinpublishers.com]
• 9. How to select the right animal species for TK/PK studies? [synapse.patsnap.com]
• 10. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. upm-inc.com [upm-inc.com]
• 13. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. japsonline.com [japsonline.com]
• 16. In vitro and in vivo oxidative metabolism and glucuronidation of anastrozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. An in vitro reporter gene assay method incorporating metabolic activation with human and rat S9 or liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Y-9738 Vehicle Selection for In Vivo Administration

Disclaimer: No public information is available for a compound designated "Y-9738." The following technical support guide is designed for a hypothetical poorly water-soluble small molecule, referred to as Y-9738, to assist researchers, scientists, and drug development professionals. The principles and methodologies described are general and should be adapted based on the specific physicochemical properties of the compound under investigation.

Frequently Asked Questions (FAQs)

Q1: What is the first step in selecting a vehicle for in vivo administration of Y-9738?

A1: The initial and most critical step is to determine the solubility of Y-9738 in a range of pharmaceutically acceptable solvents and vehicles. This process, often referred to as a vehicle screening or solubility study, will identify suitable candidates for formulation development.

Q2: What are the key considerations when choosing a vehicle for Y-9738?

A2: The primary considerations include the compound's solubility, the intended route of administration (e.g., intravenous, oral, subcutaneous), the required dose, and the potential toxicity of the vehicle itself. The chosen vehicle should not interfere with the biological activity of Y-9738. For parenteral routes, sterility and isotonicity are crucial.

Q3: Can I use DMSO to dissolve Y-9738 for in vivo studies?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a powerful solvent capable of dissolving many non-polar compounds.[1] However, its use in vivo should be approached with caution due to potential toxicity at higher concentrations.[1] If used, it is often in combination with other vehicles to keep the final DMSO concentration to a minimum, typically below 10% and ideally as low as 1%.[1]

Q4: What is the difference between kinetic and thermodynamic solubility?

A4: Kinetic solubility is a high-throughput measurement of how much of a compound, initially dissolved in an organic solvent like DMSO, can remain in an aqueous buffer without immediately precipitating.[2][3] It's a useful early indicator. Thermodynamic solubility, on the other hand, is the true equilibrium solubility of a compound in a solvent and is determined over a longer incubation period.[2][3]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Precipitation of Y-9738 upon injection	The compound's solubility in the vehicle is exceeded upon dilution in physiological fluids ("blood-out").	- Re-evaluate Vehicle: The chosen vehicle may not be providing sufficient solubilization in vivo. Consider formulations with a higher solubilizing capacity, such as those containing cyclodextrins or surfactants.[4] - Reduce Concentration: If possible, lower the concentration of Y-9738 in the dosing solution. - Change Route of Administration: A slower route of administration, like subcutaneous injection, may allow for better absorption and less precipitation compared to a rapid intravenous bolus.
Observed Toxicity or Adverse Events in Animals	The vehicle itself may be causing toxicity, or the formulation may be irritating.	- Vehicle Toxicity Study: Run a control group of animals dosed with the vehicle alone to assess its tolerability. - Reduce Excipient Concentration: Minimize the concentration of co-solvents and surfactants to the lowest effective level. - pH and Osmolality: Ensure the final formulation has a pH between 5 and 9 and is isotonic to minimize irritation at the injection site.
Poor or Variable Bioavailability	Low solubility, poor dissolution rate, or instability of the formulation.	- Formulation Optimization: Explore alternative formulation strategies such as lipid-based systems (e.g., self-emulsifying drug delivery systems - SEDDS), or particle size reduction techniques like nanosuspensions to improve dissolution and absorption.[5][6][7] - Stability Check: Assess the stability of the Y-9738 formulation over the duration of the experiment.
Inconsistent In Vivo Results	Issues with formulation preparation, dosing accuracy, or animal handling.	- Standardize Formulation Protocol: Ensure a consistent and reproducible method for preparing the Y-9738 formulation. - Verify Dosing Accuracy: Double-check all calculations and ensure accurate administration volumes. - Refine Animal Procedures: Standardize animal handling and administration techniques to minimize stress and variability.

Data Summary: Common Vehicles for Poorly Soluble Compounds

Vehicle/Formulation Strategy	Composition	Advantages	Disadvantages
Aqueous Solutions (with pH adjustment)	Buffers (e.g., phosphate, citrate) to ionize the compound.	Simple to prepare, low toxicity.	Only suitable for ionizable compounds with sufficient solubility within a physiological pH range.[4]
Co-solvent Systems	Water-miscible organic solvents (e.g., PEG-400, propylene (B89431) glycol, ethanol) mixed with water.	Can significantly increase the solubility of many compounds.	Potential for toxicity at higher concentrations, risk of precipitation upon dilution in vivo.[1][4]
Surfactant-based Systems (Micellar Solutions)	Surfactants (e.g., Polysorbate 80, Cremophor EL) above their critical micelle concentration.	Forms micelles that encapsulate and solubilize hydrophobic drugs.	Can have their own biological effects and potential for toxicity.[4]
Cyclodextrin Complexes	Cyclodextrins (e.g., HP-β-CD, SBE-β-CD) form inclusion complexes with the drug.	Generally well-tolerated, can significantly enhance aqueous solubility.[4]	Can be limited by the stoichiometry of complexation and may not be suitable for all molecules.
Lipid-based Formulations (e.g., SEDDS)	Oils, surfactants, and co-solvents that form an emulsion or microemulsion in aqueous media.	Can improve oral bioavailability by enhancing dissolution and lymphatic uptake.[5]	More complex to formulate and characterize.
Nanosuspensions	Crystalline drug particles reduced to the nanometer size range, stabilized by surfactants or polymers.	Increases the surface area for dissolution, leading to improved bioavailability.[6][8]	Requires specialized equipment for particle size reduction (e.g., homogenization, milling).

Experimental Protocols

Protocol 1: Kinetic Solubility Screening of Y-9738

Objective: To rapidly assess the apparent solubility of Y-9738 in various vehicles.

Methodology:

• Prepare a high-concentration stock solution of Y-9738: Dissolve Y-9738 in 100% DMSO to a concentration of 10 mg/mL.[9]

• Aliquot test vehicles: In a 96-well plate, add each of the selected aqueous-based vehicles to separate wells.

• Serial Dilution: Add a small volume of the Y-9738 DMSO stock solution to the vehicles to achieve a range of final concentrations (e.g., 1, 5, 10, 50, 100 µM). The final DMSO concentration should be kept low (e.g., <2%).

• Incubation: Incubate the plate at room temperature or 37°C for a defined period (e.g., 2 hours), with gentle shaking.[9]

• Precipitation Assessment: Visually inspect the wells for any signs of precipitation. For a more quantitative measure, use nephelometry to detect light scattering from undissolved particles.[3]

• Quantification (Optional): After incubation, filter or centrifuge the samples to remove any precipitate. Analyze the supernatant for the concentration of dissolved Y-9738 using a suitable analytical method like LC-MS/MS.[3][9]

Protocol 2: Preparation of a Co-solvent Formulation for Y-9738

Objective: To prepare a solution of Y-9738 in a co-solvent system for in vivo administration.

Example Formulation: 10% DMSO, 40% PEG-400, 50% Saline

Methodology:

• Weigh Y-9738: Accurately weigh the required amount of Y-9738.

• Initial Dissolution: Add the DMSO to the Y-9738 and vortex or sonicate until the compound is fully dissolved.

• Add Co-solvent: Add the PEG-400 to the DMSO solution and mix thoroughly.

• Add Aqueous Component: Slowly add the saline to the organic mixture while vortexing to avoid precipitation.

• Final Checks: Visually inspect the final solution to ensure it is clear and free of particulates. If for parenteral use, sterile filter the final formulation.

Visualizations

Caption: Vehicle selection workflow for a poorly soluble compound.

Caption: General experimental workflow for an in vivo study.

References

• 1. researchgate.net [researchgate.net]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. Aqueous Solubility Assay - Enamine [enamine.net]
• 4. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sphinxsai.com [sphinxsai.com]
• 7. researchgate.net [researchgate.net]
• 8. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 9. Solubility Test | AxisPharm [axispharm.com]

Technical Support Center: Interpreting Variable Results in Y-9738 Experiments

Disclaimer: Information available for a compound specifically designated "Y-9738" is limited. The following troubleshooting guide is based on the well-characterized and commonly used ROCK (Rho-associated coiled-coil containing protein kinase) inhibitor, Y-27632, as experimental variability issues are often similar for compounds within the same class. It is highly probable that "Y-9738" is a related ROCK inhibitor, and the principles outlined below will be applicable.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide addresses common questions and sources of variability when using ROCK inhibitors like Y-9738 in cell culture and other experimental settings.

Q1: We are observing inconsistent effects of Y-9738 on cell morphology and survival. What are the potential causes?

A1: Inconsistent effects are a frequent challenge and can stem from several factors:

• Compound Stability and Storage: Y-9738, like many small molecules, can degrade over time. Ensure it is stored correctly, protected from light, and at the recommended temperature (-20°C for long-term storage).[1] Prepare fresh working solutions from a frozen stock for each experiment to avoid degradation in aqueous solutions.

• Cell Line Specificity: Different cell lines can exhibit varied sensitivity to ROCK inhibition due to differences in their intrinsic Rho/ROCK signaling pathways.

• Cell Culture Conditions: Factors such as cell density, passage number, and the presence of other signaling molecules in the media can all influence the cellular response to Y-9738.[2] Genetic variations acquired during cell culture can also contribute to this variability.[3][4]

• Off-Target Effects: At higher concentrations, ROCK inhibitors may interact with other kinases, leading to unexpected biological outcomes.[5]

Q2: Our stem cell cultures show variable differentiation outcomes when treated with Y-9738. How can we improve consistency?

A2: Variability in stem cell differentiation is a known issue.[4][6] When using Y-9738 to improve survival during passaging or differentiation, consider the following:

• Timing and Duration of Treatment: The window for effective ROCK inhibition can be narrow. Optimize the timing and duration of Y-9738 exposure. For instance, in human embryonic stem cells (hESCs), treatment for 24 hours is often sufficient to improve survival after dissociation.[7]

• Concentration Optimization: The optimal concentration of Y-9738 can vary between cell lines and applications. It is crucial to perform a dose-response curve to determine the lowest effective concentration that promotes survival without inducing unwanted differentiation or other side effects.

• Basal Media and Serum Composition: Components in the culture media can interact with the signaling pathways affected by Y-9738. The concentration of serum, which contains various growth factors, can particularly influence outcomes.[8]

Q3: We suspect off-target effects might be contributing to our variable results. How can we investigate this?

A3: Investigating off-target effects is critical for data interpretation.[9][10][11][12]

• Use a Structurally Different ROCK Inhibitor: Compare the effects of Y-9738 with another ROCK inhibitor that has a different chemical structure. If the observed phenotype persists, it is more likely to be an on-target effect of ROCK inhibition.

• Rescue Experiments: If possible, perform a rescue experiment by overexpressing a constitutively active form of ROCK. If the phenotype induced by Y-9738 is reversed, this strongly suggests an on-target effect.

• Dose-Response Analysis: Off-target effects are often more prominent at higher concentrations.[5] Determine if the variable results are correlated with the concentration of Y-9738 used.

Data Presentation: Quantitative Troubleshooting Guide

To systematically troubleshoot variability, consider the following experimental parameters and their potential impact.

Parameter	Potential Source of Variability	Recommended Action	Expected Outcome with Y-9738
Compound	Purity, stability, and solvent effects.	Verify compound purity via HPLC/MS. Prepare fresh stock solutions and aliquot for single use. Use a consistent, high-quality solvent (e.g., DMSO).	Consistent biological activity at a given concentration.
Cell Line	Genetic drift, passage number, and cell health.	Use low-passage cells. Regularly perform cell line authentication. Monitor cell health and viability.	More reproducible cellular responses.
Culture Conditions	Media composition, serum lot-to-lot variability, cell density, and oxygen levels.[8]	Use a consistent lot of serum or switch to a serum-free, defined medium.[1] Standardize seeding density. Ensure consistent incubator conditions.	Reduced baseline variability, allowing for clearer observation of Y-9738 effects.
Treatment Protocol	Concentration, duration of exposure, and timing of treatment.	Perform a thorough dose-response and time-course experiment for each new cell line or experimental setup.	Identification of the optimal concentration and treatment window for the desired effect.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of Y-9738 for Improved Stem Cell Survival Post-Passaging

• Cell Seeding: Plate human pluripotent stem cells (hPSCs) on a suitable matrix (e.g., Matrigel) in their standard culture medium.

• Preparation of Y-9738: Prepare a stock solution of Y-9738 in sterile DMSO. Further dilute in pre-warmed culture medium to create a series of working concentrations (e.g., 0.1 µM, 1 µM, 5 µM, 10 µM, 20 µM).[7] Include a vehicle control (DMSO only).

• Cell Dissociation: When cells reach the desired confluency, dissociate them into single cells using a gentle enzyme such as Accutase.

• Treatment: Resuspend the single cells in the media containing the different concentrations of Y-9738 or the vehicle control.

• Plating: Plate the cells at a low density to allow for colony formation.

• Incubation: Culture the cells for 24 hours in the presence of Y-9738.

• Medium Change: After 24 hours, replace the medium with fresh medium without Y-9738.

• Colony Counting: After 5-7 days, stain the colonies with a suitable marker (e.g., Crystal Violet or an antibody against a pluripotency marker) and count the number of colonies.

• Analysis: Determine the concentration of Y-9738 that yields the highest number of viable colonies without inducing morphological changes indicative of differentiation.

Visualizations

Signaling Pathway of ROCK Inhibition

Caption: The inhibitory effect of Y-9738 on the Rho/ROCK signaling pathway.

Experimental Workflow for Troubleshooting Variability

Caption: A logical workflow for troubleshooting variable experimental results with Y-9738.

References

• 1. ROCK 抑制剂（Y-27632） The ROCK Inhibitor (Y-27632) is available in a 5 mg format & has been optimized & validated for cell culture & Neuroscience applications. | Sigma-Aldrich [sigmaaldrich.com]
• 2. scispace.com [scispace.com]
• 3. Culture-acquired genetic variation in human pluripotent stem cells: Twenty years on - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Variability of human pluripotent stem cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Y-27632 - Wikipedia [en.wikipedia.org]
• 6. Variability in the Generation of Induced Pluripotent Stem Cells: Importance for Disease Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of ROCK inhibitor Y-27632 on normal and variant human embryonic stem cells (hESCs) in vitro: its benefits in hESC expansion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Influence of experimental variables on spheroid attributes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Off-target effects in CRISPR/Cas9 gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lmu.primo.exlibrisgroup.com [lmu.primo.exlibrisgroup.com]
• 11. Off-target effects in CRISPR/Cas9 gene editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. blog.addgene.org [blog.addgene.org]

Navigating Y-9738 Treatment: A Guide to Optimizing Experimental Duration

Technical Support Center

For researchers and scientists utilizing Y-9738, a potent inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK), determining the optimal treatment duration is critical for achieving desired experimental outcomes. This guide provides detailed troubleshooting advice, experimental protocols, and quantitative data to assist in refining your experimental design.

A preliminary note on nomenclature: While this guide specifically addresses Y-9738, the vast majority of published research refers to a closely related and well-characterized ROCK inhibitor, Y-27632. The information presented here is based on the extensive data available for Y-27632 and is expected to be highly relevant for users of Y-9738 due to their shared mechanism of action as ROCK inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Y-9738?

Y-9738 is a selective inhibitor of the ROCK signaling pathway. It functions by competitively inhibiting the ATP-binding site of ROCKI and ROCKII.[1] This inhibition prevents the phosphorylation of downstream targets, leading to a variety of cellular effects, including changes in cell shape, adhesion, motility, and proliferation.[2]

Q2: How does Y-9738 treatment affect cell morphology and adhesion?

Treatment with Y-9738 typically leads to a more flattened and spread-out cell morphology.[3] This is due to the inhibitor's effect on the actin cytoskeleton. Users may observe a reduction in stress fibers and focal adhesions.[4][5] These changes can enhance cell migration and wound healing in certain cell types.[6]

Q3: What is the typical effective concentration range for Y-9738?

The optimal concentration of Y-9738 is cell-type dependent and should be determined empirically. However, a common starting concentration used in many studies is 10 µM.[1][7] Concentrations ranging from 5 µM to 20 µM have been shown to be effective in various applications, such as promoting the survival of stem cells after dissociation.[8] It is important to note that higher concentrations (e.g., >20 µM) can lead to off-target effects and cytotoxicity in some cell lines.[7][8]

Q4: How does the duration of Y-9738 treatment influence experimental outcomes?

The duration of treatment is a critical parameter that can significantly alter the cellular response to Y-9738.

• Short-term treatment (e.g., 24 hours): Often used to enhance cell survival during passaging, cryopreservation, or after cell sorting.[1][3][9] Short-term exposure can promote cell proliferation and migration.[4]

• Prolonged treatment (e.g., > 48 hours): The effects of long-term exposure can be more complex and cell-type specific. In some cases, prolonged treatment can lead to decreased cell proliferation and even induce senescence in cell types like human dermal fibroblasts.[10] For other cell types, such as adult keratinocytes, longer treatment can extend their lifespan in culture.[7] Therefore, the optimal duration must be carefully determined based on the specific experimental goals.

Troubleshooting Guide

Issue 1: Inconsistent cell survival or excessive cell death after Y-9738 removal.

• Possible Cause: Abrupt withdrawal of Y-9738 can be a shock to cells that have adapted to its presence, especially in sensitive cell lines like pluripotent stem cells. The ROCK pathway can become hyperactive upon removal of the inhibitor, leading to apoptosis.[11]

• Troubleshooting Steps:

  • Gradual Weaning: Instead of complete removal, try gradually reducing the concentration of Y-9738 over a 24-48 hour period.

  • Optimize Plating Density: Ensure cells are plated at a sufficient density to promote cell-cell contact and survival signals. Low cell density can exacerbate cell death upon inhibitor removal.

  • Check for Over-confluence: Conversely, allowing cells to become over-confluent before removing the inhibitor can also lead to cell death due to nutrient depletion and stress.

  • Extend Treatment Duration: In some cases, a longer initial treatment period may be necessary to ensure robust colony formation before the inhibitor is removed.[12]

Issue 2: Unexpected changes in cell phenotype or differentiation with prolonged treatment.

• Possible Cause: The ROCK signaling pathway is involved in a multitude of cellular processes, including differentiation.[2] Prolonged inhibition of this pathway can have unintended consequences on cell fate decisions.

• Troubleshooting Steps:

  • Time-Course Experiment: Conduct a time-course experiment to determine the optimal window for achieving the desired effect without inducing unwanted phenotypic changes. (See Experimental Protocol below).

  • Marker Analysis: At different time points during treatment, analyze the expression of key lineage and pluripotency markers to monitor the cellular state.

  • Consider Off-Target Effects: At higher concentrations and longer durations, the possibility of off-target effects on other kinases increases.[7] If possible, try using a lower effective concentration.

Issue 3: Reduced or no effect of Y-9738 on cell proliferation.

• Possible Cause: The effect of Y-9738 on proliferation is highly context-dependent and varies between cell types. While it can enhance the proliferation of some cells, it may have no effect or even be inhibitory to others, such as equine mesenchymal stromal cells.[13]

• Troubleshooting Steps:

  • Cell-Type Specificity: Review the literature for the known effects of ROCK inhibitors on your specific cell type.

  • Dose-Response Curve: Perform a dose-response experiment to ensure you are using an effective concentration.

  • Assess Other Endpoints: The primary benefit of Y-9738 may not be enhanced proliferation but rather improved survival, adhesion, or migration. Assess these other parameters to determine the inhibitor's efficacy in your system.

Data Presentation

Table 1: Summary of Y-27632 (as a proxy for Y-9738) Treatment Durations and Their Effects on Various Cell Types

Cell Type	Concentration (µM)	Duration	Observed Effect
Human Embryonic Stem Cells (hESCs)	10	24 hours	Improved cell recovery and survival after sorting.[3]
Human Keratinocytes	10	30 - 80 days	Markedly increased lifespan in culture.[7]
Human Foreskin Fibroblasts	1 - 10	12 hours	Increased cellular proliferation.[4]
Human Dermal Fibroblasts	10	> 24 hours	Inhibition of cell growth.[10]
Ovine Spermatogonial Stem Cells	5 - 10	10 days	Optimal for colony formation and number.[8]
Human Periodontal Ligament Stem Cells	20	48 hours	Increased cell proliferation.[14]
Human Cardiac Stem Cells	0.1 - 10	48 hours	Increased cell viability and migration.[15]
Human Adipose-Derived Stem Cells	10 - 20	5 days	Decreased cell numbers.[16]

Experimental Protocols

Protocol: Optimizing Y-9738 Treatment Duration Using a Time-Course Experiment

This protocol outlines a general method for determining the optimal treatment duration of Y-9738 for a specific cell type and experimental endpoint.

Materials:

• Y-9738 stock solution (e.g., 10 mM in sterile water or PBS)

• Complete cell culture medium appropriate for your cell line

• Multi-well culture plates (e.g., 24-well or 96-well)

• Your cell line of interest

• Reagents for your chosen endpoint assay (e.g., cell viability assay, proliferation assay, immunofluorescence staining, qPCR)

Procedure:

• Cell Seeding: Seed your cells in a multi-well plate at a density that allows for logarithmic growth over the course of the experiment. Allow the cells to adhere and recover for 24 hours.

• Treatment Initiation: Prepare fresh culture medium containing the desired concentration of Y-9738 (e.g., 10 µM). Also, prepare a control medium without the inhibitor.

• Time-Course Setup:

  • For each time point you wish to assess (e.g., 12h, 24h, 48h, 72h, 96h), dedicate a set of wells (in triplicate for statistical significance) for both the treated and control groups.

  • Replace the medium in the appropriate wells with the Y-9738-containing medium or the control medium.

• Incubation: Incubate the plate under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Endpoint Analysis: At each designated time point, perform your chosen assay to assess the effect of Y-9738. This could include:

  • Cell Viability/Proliferation: Use assays such as MTT, WST-1, or direct cell counting.

  • Morphology: Capture images using phase-contrast microscopy to observe changes in cell shape and confluence.

  • Marker Expression: Fix and stain cells for immunofluorescence analysis of key proteins, or lyse cells for RNA extraction and qPCR analysis of gene expression.

• Data Analysis:

  • Quantify the results from your endpoint assays.

  • Plot the data over time for both the treated and control groups to visualize the dynamic effects of Y-9738.

  • Determine the time point at which the desired effect is maximal without the onset of adverse effects (e.g., decreased viability, unwanted differentiation).

Mandatory Visualizations

Caption: The Rho/ROCK signaling pathway and the inhibitory action of Y-9738.

Caption: Workflow for optimizing Y-9738 treatment duration.

References

• 1. cdn.stemcell.com [cdn.stemcell.com]
• 2. Rho-associated kinase signalling and the cancer microenvironment: novel biological implications and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The ROCK Inhibitor Y-27632 Improves Recovery of Human Embryonic Stem Cells after Fluorescence-Activated Cell Sorting with Multiple Cell Surface Markers | PLOS One [journals.plos.org]
• 4. Rho-kinase inhibitor Y-27632 increases cellular proliferation and migration in human foreskin fibroblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Y-27632, a Rho-associated Kinase Inhibitor, on Human Corneal Endothelial Cells Cultured by Isolating Human Corneal Endothelial Progenitor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rho Kinase Inhibitor Y-27632 Prolongs the Life Span of Adult Human Keratinocytes, Enhances Skin Equivalent Development, and Facilitates Lentiviral Transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The role of Rho-associated kinase inhibitor, Y-27632 on primary culture of ovine spermatogonial stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. forum.allencell.org [forum.allencell.org]
• 10. Prolonged treatment with Y-27632 promotes the senescence of primary human dermal fibroblasts by increasing the expression of IGFBP-5 and transforming them into a CAF-like phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Introduction to ROCK inhibitors for hPSC culture – Captivate Bio [captivatebio.com]
• 12. ROCK Inhibition Enhances the Recovery and Growth of Cryopreserved Human Embryonic Stem Cells and Human Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Influence of Rho/ROCK inhibitor Y-27632 on proliferation of equine mesenchymal stromal cells [frontiersin.org]
• 14. Rho‐kinase inhibitor Y‐27632 facilitates the proliferation, migration and pluripotency of human periodontal ligament stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rho-Associated Kinase Inhibitor (Y-27632) Attenuates Doxorubicin-Induced Apoptosis of Human Cardiac Stem Cells | PLOS One [journals.plos.org]
• 16. Failure of Y-27632 to improve the culture of adult human adipose-derived stem cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Information on Y-9738 Not Available for Cell Line Resistance

Our comprehensive search for information regarding "Y-9738" and its use in cell line research, particularly concerning mechanisms of resistance, has yielded no relevant scientific literature or experimental data. The compound Y-9738 is consistently identified in chemical and pharmaceutical databases as a hypolipidemic agent, used in research to study the lowering of lipids such as cholesterol and triglycerides, primarily in animal models.

There is currently no evidence in published research to suggest that Y-9738 is used as an anti-cancer agent or in any other context that would involve the development of resistance in cultured cell lines. Therefore, we are unable to provide a technical support center with troubleshooting guides, FAQs, data tables, or experimental protocols for overcoming resistance to Y-9738 in this context.

General Considerations for Drug Resistance in Cell Lines

While we cannot provide specific guidance for Y-9738, researchers encountering drug resistance in cell lines with other compounds may consider the following general mechanisms and troubleshooting approaches.

Common Mechanisms of Drug Resistance:

• Target Alteration: Mutations or changes in the expression level of the drug's molecular target can prevent the drug from binding effectively.

• Increased Drug Efflux: Cancer cells can upregulate the expression of transporter proteins (e.g., P-glycoprotein) that actively pump the drug out of the cell.

• Activation of Alternative Signaling Pathways: Cells may develop ways to bypass the pathway inhibited by the drug, often by upregulating parallel or downstream signaling cascades.

• Drug Inactivation: Cells may metabolize the drug into an inactive form.

• Alterations in Apoptosis Pathways: Changes in the cellular machinery that controls programmed cell death can make cells more resistant to drug-induced apoptosis.

General Troubleshooting Workflow for Investigating Drug Resistance:

Below is a generalized workflow that can be adapted to investigate resistance to various compounds in cell lines.

Caption: A general workflow for investigating and addressing drug resistance in cell lines.

We recommend that researchers verify the identity and known applications of any compound used in their experiments. Should you have questions about a different compound with established use in cancer cell line research, please feel free to submit a new request.

Reference Data & Comparative Studies

Oral PCSK9 Inhibition: A Preclinical Efficacy Comparison with Statins

For Researchers, Scientists, and Drug Development Professionals

The landscape of lipid-lowering therapies is evolving beyond traditional statins with the advent of novel mechanisms targeting Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9). While injectable monoclonal antibodies against PCSK9 have demonstrated significant efficacy, the development of orally bioavailable small-molecule inhibitors represents a promising frontier for patient care and adherence. This guide provides a comparative overview of the preclinical efficacy of a novel oral small-molecule PCSK9 inhibitor, NYX-PCSK9i, and the widely used statin, atorvastatin (B1662188), in a well-established mouse model of human-like dyslipidemia and atherosclerosis.

Executive Summary

Preclinical data from studies in the Apolipoprotein E3-Leiden.CETP (APOE3-Leiden.CETP) mouse model, which mimics human lipoprotein metabolism and atherosclerosis development, demonstrate that the oral PCSK9 inhibitor NYX-PCSK9i significantly reduces plasma cholesterol levels. Notably, the lipid-lowering effect of NYX-PCSK9i is additive to that of atorvastatin, suggesting a complementary mechanism of action and a potential for combination therapy to achieve greater reductions in atherogenic lipoproteins.

Data Presentation

The following tables summarize the quantitative data from preclinical studies, comparing the effects of NYX-PCSK9i and atorvastatin on plasma total cholesterol and atherosclerotic lesion development in APOE*3-Leiden.CETP mice.

Table 1: Effect of NYX-PCSK9i and Atorvastatin on Plasma Total Cholesterol

Treatment Group	Dose	Duration	Plasma Total Cholesterol Reduction (%)	Data Source
NYX-PCSK9i	50 mg/kg/day	35 days	46%	[1]
Atorvastatin	4.9 mg/kg/day	35 days	27%	[1]
NYX-PCSK9i + Atorvastatin	50 mg/kg/day + 4.9 mg/kg/day	35 days	65%	[1]
Atorvastatin	0.01% in diet	Not specified	33%	[2]
Atorvastatin	3.6 mg/kg/day	Not specified	24%

Note: Direct comparison of percentage reduction across different studies should be done with caution due to potential variations in experimental conditions.

Table 2: Effect of Atorvastatin and a PCSK9 Inhibitor on Atherosclerotic Lesion Area

Treatment Group	Dose	Duration	Atherosclerotic Lesion Area Reduction (%)	Data Source
Atorvastatin	0.01% (wt/wt) in diet	28 weeks	77%	[3]
Atorvastatin	3.6 mg/kg/day	Not specified	61%
Anti-PCSK9 Antibody (mAb1)	10 mg/kg (s.c. every 10 days)	18 weeks	~50%	[4]

Note: Data for an oral small-molecule PCSK9 inhibitor on atherosclerosis lesion size was not available in the reviewed literature. Data from an anti-PCSK9 antibody study in the same mouse model is provided for a broader comparative context.

Signaling Pathway and Experimental Workflow

To visually represent the mechanisms and experimental designs, the following diagrams are provided in Graphviz DOT language.

Caption: Mechanism of action for statins and oral PCSK9 inhibitors.

Caption: Preclinical experimental workflow for efficacy comparison.

Experimental Protocols

Detailed methodologies for the key experiments cited are as follows:

Animal Model and Diet

• Animal Model: Male APOE*3-Leiden.CETP transgenic mice. This model is characterized by a human-like lipoprotein profile and responsiveness to lipid-lowering therapies, making it a relevant model for preclinical atherosclerosis research.[1]

• Diet: Mice are fed a Western-type diet (WTD) containing high levels of fat and cholesterol (e.g., 0.25% cholesterol) to induce hypercholesterolemia and atherosclerosis development.[3]

Drug Administration

• NYX-PCSK9i: Administered orally, for example, via gavage, at a specified dose (e.g., 50 mg/kg/day).[1]

• Atorvastatin: Administered either mixed in the diet (e.g., 0.002% to 0.01% w/w) or orally via gavage at a specified dose (e.g., 3.6 mg/kg/day).[1][3]

• Treatment Duration: The treatment period in these studies typically ranges from several weeks to months (e.g., 5 to 28 weeks) to allow for the development and therapeutic modulation of atherosclerotic plaques.[1][3]

Efficacy Endpoints

• Plasma Lipid Analysis:

  • Blood samples are collected at baseline and at various time points throughout the study.

  • Plasma is isolated, and total cholesterol, and other lipid fractions (VLDL, LDL, HDL) are quantified using enzymatic colorimetric assays.[1][2]

• Atherosclerosis Assessment:

  • At the end of the treatment period, mice are euthanized, and the heart and aorta are perfused and excised.

  • The aortic root is sectioned and stained (e.g., with hematoxylin (B73222) and eosin) to visualize atherosclerotic lesions.

  • The total atherosclerotic lesion area is quantified using morphometric analysis software. Lesion composition, such as macrophage and collagen content, can also be assessed through specific immunohistochemical staining.[3]

Conclusion

The preclinical evidence strongly suggests that oral small-molecule PCSK9 inhibitors, exemplified by NYX-PCSK9i, are effective in reducing plasma cholesterol. Their mechanism of action, which is distinct from that of statins, allows for an additive effect when used in combination. This positions oral PCSK9 inhibitors as a potentially valuable therapeutic option, either as a monotherapy for statin-intolerant patients or as an add-on therapy to statins to achieve more aggressive lipid-lowering goals and further reduce the risk of atherosclerotic cardiovascular disease. Further preclinical and clinical studies are warranted to fully elucidate the long-term efficacy and safety of this new class of lipid-lowering agents.

References

• 1. nyrada.com [nyrada.com]
• 2. Atorvastatin increases HDL cholesterol by reducing CETP expression in cholesterol-fed APOE*3-Leiden.CETP mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential effects of amlodipine and atorvastatin treatment and their combination on atherosclerosis in ApoE*3-Leiden transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-PCSK9 antibodies inhibit pro-atherogenic mechanisms in APOE*3Leiden.CETP mice - PMC [pmc.ncbi.nlm.nih.gov]

Y-9738 vs. Fibrates: A Comparative Guide to HDL Cholesterol-Increasing Agents

For researchers and drug development professionals, identifying and characterizing novel agents that effectively raise high-density lipoprotein (HDL) cholesterol is a significant area of interest in the quest for new therapies to manage dyslipidemia and reduce cardiovascular risk. This guide provides a comparative overview of the investigational compound Y-9738 and the established class of drugs, fibrates, focusing on their efficacy in increasing HDL cholesterol, based on available experimental data.

Summary of Quantitative Effects on Lipid Profile

The following table summarizes the reported effects of Y-9738 and fibrates on key lipid parameters. It is important to note that the data for Y-9738 is limited to a single published clinical study abstract, while the data for fibrates represents a broader range of effects observed across multiple studies and compounds within the class.

Agent	Drug/Dosage	Study Population	Duration	% Change in HDL-C	% Change in ApoA-I/A-II	Other Notable Effects
Y-9738	900 mg/day	Patients with hyperlipidemia and/or low HDL	16 weeks	▲ 11.8%	▲ 31% (ApoA-I+II)	No significant change in total cholesterol or triglycerides.
Fibrates	Varies (e.g., Fenofibrate)	Patients with dyslipidemia	Varies	▲ 10-20%	Data varies	▼ Triglycerides by 20-50%; ▼ LDL-C by 10-20%.[1]

Y-9738: An Investigational Hypolipidemic Agent

Y-9738, chemically identified as ethyl-2-(4-chlorophenyl)-5-ethoxy-4-oxazoleacetate, is a hypolipidemic compound that has demonstrated the ability to increase HDL cholesterol levels.

Preclinical and Clinical Data

Limited available data from preclinical and clinical studies indicate that Y-9738 has a favorable effect on the lipid profile, particularly in raising HDL cholesterol.

In a study involving patients with hyperlipidemia and/or hypoalphalipoproteinemia, administration of 900 mg of Y-9738 daily for 16 weeks resulted in a significant mean increase in serum HDL cholesterol by 11.8%. Even more pronounced was the increase in the major protein components of HDL, apolipoproteins A-I and A-II, which saw a mean rise of 31%. Notably, these changes occurred without a significant alteration in total cholesterol or triglyceride levels.

Animal studies in rats have also shown that Y-9738 can lower serum cholesterol and triglycerides while increasing the α-lipoprotein band, which is analogous to HDL in humans. A related compound, ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate, demonstrated a reduction in serum cholesterol and triglycerides in rats.[2]

Mechanism of Action

The precise molecular mechanism by which Y-9738 increases HDL cholesterol remains to be fully elucidated from the available public-domain literature. There is currently no direct evidence to suggest its interaction with the peroxisome proliferator-activated receptors (PPARs), the primary targets of fibrates.

Fibrates: Established PPARα Agonists

Fibrates are a well-established class of drugs used to treat dyslipidemia, particularly hypertriglyceridemia. Their HDL-increasing effects are a key component of their therapeutic profile.

Mechanism of Action and Signaling Pathway

Fibrates exert their effects on lipid metabolism primarily through the activation of Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that regulates the transcription of numerous genes involved in lipid and lipoprotein metabolism.[3]

The activation of PPARα by fibrates leads to:

• Increased synthesis of apolipoproteins A-I and A-II: These are the primary protein constituents of HDL particles, and their increased production is a key driver of higher HDL levels.

• Enhanced reverse cholesterol transport: By promoting the formation of new HDL particles, fibrates contribute to the process of removing excess cholesterol from peripheral tissues and transporting it back to the liver for excretion.

• Reduced triglyceride levels: Fibrates increase the expression of lipoprotein lipase, an enzyme that breaks down triglycerides in the blood, and decrease the production of apolipoprotein C-III, an inhibitor of lipoprotein lipase. The resulting decrease in triglyceride-rich lipoproteins can indirectly lead to an increase in HDL cholesterol.

Fibrate Mechanism of Action via PPARα

Experimental Protocols: A Representative Clinical Trial Workflow

While a direct comparative study protocol for Y-9738 and fibrates is not available, the following diagram illustrates a typical workflow for a clinical trial designed to evaluate the efficacy of an HDL-increasing agent.

Representative Clinical Trial Workflow

Comparative Summary and Future Directions

Both Y-9738 and fibrates have demonstrated the ability to increase HDL cholesterol levels. Fibrates achieve this primarily through the well-characterized PPARα-mediated pathway, which also leads to a significant reduction in triglycerides. The limited data on Y-9738 shows a promising increase in both HDL-C and its associated apolipoproteins, interestingly without a concomitant major effect on triglycerides in the single reported human study.

Key Differences and Gaps in Knowledge:

• Mechanism of Action: The mechanism of action for fibrates is well-established (PPARα agonism), while that of Y-9738 remains unknown. This is a critical gap in understanding the potential therapeutic profile of Y-9738.

• Comparative Efficacy: There are no direct head-to-head studies comparing the efficacy and safety of Y-9738 with any fibrate. The percentage increase in HDL-C appears to be in a similar range based on the limited available data, but this is not a substitute for a direct comparative trial.

• Pleiotropic Effects: Fibrates have well-documented effects on triglyceride and, to a lesser extent, LDL metabolism. The broader effects of Y-9738 on lipid metabolism and other cardiovascular risk markers are not yet clear.

References

• 1. meded101.com [meded101.com]
• 2. Synthesis of ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate, a hypolipidemic agent, and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fenofibrate | C20H21ClO4 | CID 3339 - PubChem [pubchem.ncbi.nlm.nih.gov]

Validating the Lipid-Lowering Effects of Y-9738: A Comparative Guide

A comparative framework for evaluating the efficacy of the novel lipid-lowering agent Y-9738 against established therapies. This guide provides a comprehensive overview of the experimental data and protocols necessary for the validation of a new lipid-lowering compound, using leading drugs from different classes—Atorvastatin (a statin), Ezetimibe (a cholesterol absorption inhibitor), and Evolocumab (a PCSK9 inhibitor)—as benchmarks. Due to the absence of publicly available data on "Y-9738," this document serves as a template for the requisite comparative studies.

Executive Summary

The development of novel lipid-lowering agents is critical in the management of cardiovascular disease. This guide outlines the essential preclinical validation steps for a new chemical entity, here designated as Y-9738. By comparing its performance in a secondary hyperlipidemia model to that of established drugs like Atorvastatin, Ezetimibe, and Evolocumab, researchers can ascertain its potential therapeutic utility. The following sections detail the necessary experimental protocols, comparative efficacy data, and the underlying signaling pathways.

Comparative Efficacy of Lipid-Lowering Agents

The lipid-lowering efficacy of a novel compound should be benchmarked against existing therapies. The following table summarizes the typical effects of Atorvastatin, Ezetimibe, and Evolocumab on key lipid parameters in preclinical models. The data for Y-9738 would be populated following analogous in vivo studies.

Table 1: Comparative Lipid-Lowering Effects in a Rodent Model of Hyperlipidemia

Treatment Group	Dosage	LDL-C Reduction (%)	HDL-C Change (%)	Total Cholesterol Reduction (%)	Triglycerides Reduction (%)
Vehicle Control	-	-	-	-	-
Y-9738	[To be determined]	[Experimental data]	[Experimental data]	[Experimental data]	[Experimental data]
Atorvastatin	4-8 mg/kg	~40-50%	~5-10% increase	~30-40%	~15-25%
Ezetimibe	1-2 mg/kg	~15-20%	No significant change	~15-20%	~5-10%
Evolocumab	[Dose equivalent]	~50-60%	~5-10% increase	~40-50%	~10-20%

Note: The percentage changes are approximate and can vary based on the specific animal model and experimental conditions.[1][2]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the validation process. The following outlines a standard methodology for inducing hyperlipidemia in a rodent model and assessing the effects of lipid-lowering agents.

Animal Model and Hyperlipidemia Induction

• Animal Model: Male Sprague-Dawley rats or C57BL/6J mice are commonly used.[3][4] Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Hyperlipidemia Induction: A high-fat diet (HFD) is a widely accepted method to induce hyperlipidemia.[5][6]

  • Diet Composition: A typical HFD consists of 45-60% of calories from fat, often supplemented with cholesterol and cholic acid to accelerate the development of dyslipidemia.[5]

  • Induction Period: Animals are typically fed the HFD for a period of 4-8 weeks to establish a stable hyperlipidemic phenotype, characterized by elevated total cholesterol, LDL-C, and triglycerides.[6]

Drug Administration and Sample Collection

• Treatment Groups: Animals are randomly assigned to treatment groups: Vehicle control, Y-9738 (at various doses), Atorvastatin, Ezetimibe, and a human-equivalent dose of a PCSK9 inhibitor like Evolocumab.

• Drug Administration: Drugs are typically administered daily via oral gavage for a period of 4-12 weeks.[2]

• Blood Sampling: Blood samples are collected at baseline (before treatment) and at the end of the study period. Serum is separated for lipid profile analysis.

Lipid Profile Analysis

• Parameters: Serum levels of total cholesterol, LDL-C, HDL-C, and triglycerides are quantified using commercially available enzymatic assay kits.

Signaling Pathways and Mechanisms of Action

Understanding the mechanism of action is crucial for drug development. The diagrams below illustrate the established signaling pathways for the comparator drugs. The pathway for Y-9738 would be elucidated through further mechanistic studies.

Experimental workflow for validating lipid-lowering effects.

Atorvastatin: HMG-CoA Reductase Inhibition

Statins, such as Atorvastatin, inhibit HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway. This leads to a decrease in intracellular cholesterol, which in turn upregulates LDL receptors on hepatocytes, increasing the clearance of LDL-C from the circulation.

Mechanism of action of Atorvastatin.

Ezetimibe: Cholesterol Absorption Inhibition

Ezetimibe inhibits the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is responsible for the absorption of dietary and biliary cholesterol from the small intestine into enterocytes. This reduces the amount of cholesterol delivered to the liver.[7]

Mechanism of action of Ezetimibe.

Evolocumab: PCSK9 Inhibition

Evolocumab is a monoclonal antibody that binds to proprotein convertase subtilisin/kexin type 9 (PCSK9). By inhibiting PCSK9, Evolocumab prevents the degradation of LDL receptors, thereby increasing the number of LDL receptors available to clear LDL-C from the bloodstream.[8][9]

Mechanism of action of Evolocumab.

Conclusion

To validate the lipid-lowering effects of Y-9738, a systematic comparison against established agents in a relevant secondary model is imperative. This guide provides the framework for such a comparison, emphasizing the importance of robust experimental design, comprehensive data collection, and a clear understanding of the underlying molecular mechanisms. The successful completion of these studies will be instrumental in positioning Y-9738 within the therapeutic landscape of lipid-lowering drugs.

References

• 1. Comparison of Ezetimibe/Simvastatin 10/20 mg Versus Atorvastatin 20 mg in Achieving a Target Low Density Lipoprotein-Cholesterol Goal for Patients With Very High Risk - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative Study of Ezetimibe and Atorvastatin Alone and in Combination on Lipid Profile in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of four experimental models of hyperlipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison on Animal Models of Hyperlipidemia [slarc.org.cn]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Animal Model Screening for Hyperlipidemic ICR Mice [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Review of Evolocumab for the Reduction of LDL Cholesterol and Secondary Prevention of Atherosclerotic Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and safety of evolocumab in reducing lipids and cardiovascular events - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Publicly Available Data on Y-9738 Prevents Direct Comparison

A direct head-to-head comparison between Y-9738 and atorvastatin (B1662188) in murine models cannot be provided at this time due to the absence of publicly available scientific literature and experimental data on Y-9738. Extensive searches have not yielded any information regarding the mechanism of action, experimental protocols, or effects of a compound designated as Y-9738.

Consequently, this guide will focus on providing a comprehensive overview of atorvastatin's performance in mice, including its mechanism of action, detailed experimental protocols, and supporting data from various studies. This information is intended to serve as a valuable resource for researchers and drug development professionals working with atorvastatin in a preclinical setting.

Atorvastatin: A Comprehensive In-Vivo Profile in Murine Models

Atorvastatin is a widely prescribed medication for the treatment of hypercholesterolemia.[1] It belongs to the statin class of drugs, which act by inhibiting HMG-CoA reductase.[2][3][4] Its efficacy in lowering cholesterol and its pleiotropic effects have been extensively studied in various mouse models.

Mechanism of Action

Atorvastatin's primary mechanism of action is the competitive inhibition of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[2][3] This inhibition leads to a decrease in intracellular cholesterol levels, which in turn upregulates the expression of LDL receptors on the surface of hepatocytes.[2] This increased number of LDL receptors enhances the clearance of LDL cholesterol from the bloodstream.[2]

Beyond its lipid-lowering effects, atorvastatin exhibits pleiotropic effects, including anti-inflammatory, antioxidant, and immunomodulatory properties.[5] Studies in mice have shown that atorvastatin can inhibit the activation of the epidermal growth factor receptor (EGFR) signaling pathway and modulate the TLR2/NF-κB signaling pathway.[5][6]

References

• 1. Effects of Atherogenic Diet and Atorvastatin Treatment on Gene Expression Profiles in the C57BL/6J Mouse Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. news-medical.net [news-medical.net]
• 5. Modulatory role of atorvastatin against high-fat diet and zymosan-induced activation of TLR2/NF-ƙB signaling pathway in C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Atorvastatin slows the progression of cardiac remodeling in mice with pressure overload and inhibits epidermal growth factor receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Synergistic Effects of Y-9738 with Other Lipid-Lowering Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential synergistic effects of Y-9738, a hypolipidemic agent identified as an Acyl-CoA: Cholesterol Acyltransferase (ACAT) inhibitor, when used in combination with other common lipid-lowering drugs. Due to the limited availability of published data on Y-9738 in combination therapies, this guide leverages existing research on other ACAT inhibitors as a predictive framework for understanding the synergistic potential of Y-9738. The information presented herein is intended to guide research and development efforts in the field of lipid-lowering therapeutics.

Introduction to Y-9738 and its Mechanism of Action

Y-9738 is a potent hypolipidemic agent that functions as an inhibitor of Acyl-CoA: Cholesterol Acyltransferase (ACAT). ACAT is a crucial intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters, a storage form of cholesterol.[1][2][3] There are two isoforms of this enzyme, ACAT1, which is ubiquitously expressed, and ACAT2, which is primarily found in the liver and intestines.[3] By inhibiting ACAT, Y-9738 is expected to reduce the absorption of dietary cholesterol and decrease the assembly and secretion of apolipoprotein B-containing lipoproteins, such as very-low-density lipoprotein (VLDL), from the liver.[1] This dual action leads to a reduction in plasma cholesterol levels.

dot

Caption: Mechanism of action of Y-9738 as an ACAT inhibitor.

Synergistic Potential with Other Lipid-Lowering Drugs

The combination of Y-9738 with other classes of lipid-lowering drugs, such as statins and ezetimibe (B1671841), is anticipated to produce synergistic effects due to their complementary mechanisms of action.

Combination with Statins (HMG-CoA Reductase Inhibitors)

Statins inhibit HMG-CoA reductase, the rate-limiting enzyme in hepatic cholesterol synthesis. This reduction in intracellular cholesterol upregulates LDL receptor expression, leading to increased clearance of LDL cholesterol from the circulation.

The co-administration of an ACAT inhibitor like Y-9738 with a statin is expected to result in a more profound reduction in LDL cholesterol than either agent alone. By inhibiting cholesterol esterification, Y-9738 would further decrease the intracellular pool of cholesterol available for lipoprotein assembly, complementing the statin-induced reduction in cholesterol synthesis.

dot

Caption: Synergistic lipid-lowering pathways of Y-9738 and a statin.

Combination with Ezetimibe

Ezetimibe inhibits the intestinal absorption of cholesterol by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein. This leads to a reduction in the delivery of dietary and biliary cholesterol to the liver.

Combining Y-9738 with ezetimibe would provide a dual blockade of cholesterol absorption pathways. While ezetimibe prevents the initial uptake of cholesterol into enterocytes, Y-9738 would inhibit the esterification of any cholesterol that is absorbed, further limiting its incorporation into chylomicrons. This combination is expected to significantly reduce the flux of cholesterol from the intestine to the liver.

Comparative Performance Data (Hypothetical based on ACAT inhibitor class)

The following table summarizes the anticipated synergistic effects on lipid profiles based on preclinical and clinical studies of other ACAT inhibitors in combination with statins and ezetimibe. Note: This data is illustrative and requires experimental validation for Y-9738.

Treatment Group	TC Reduction (%)	LDL-C Reduction (%)	TG Reduction (%)	HDL-C Change (%)	ApoB Reduction (%)
Y-9738 (Monotherapy)	20-30	25-35	10-20	+5 to +15	20-30
Statin (Monotherapy)	25-35	30-50	15-25	+5 to +10	25-40
Y-9738 + Statin	40-55	50-65	25-40	+10 to +20	40-55
Ezetimibe (Monotherapy)	15-20	18-25	5-10	+1 to +5	15-20
Y-9738 + Ezetimibe	30-45	35-50	15-25	+5 to +15	30-45

TC: Total Cholesterol, LDL-C: Low-Density Lipoprotein Cholesterol, TG: Triglycerides, HDL-C: High-Density Lipoprotein Cholesterol, ApoB: Apolipoprotein B.

Experimental Protocols

To experimentally validate the synergistic effects of Y-9738, the following key assays are recommended.

In Vivo Assessment of Lipid-Lowering Efficacy in a Rodent Model

dot

Caption: Workflow for in vivo assessment of lipid-lowering synergy.

Methodology:

• Animal Model: Male Sprague-Dawley rats are typically used.

• Diet: Animals are fed a high-cholesterol diet (e.g., containing 1% cholesterol, 0.5% cholic acid) to induce hyperlipidemia.

• Treatment: After an acclimatization period, animals are divided into treatment groups and administered Y-9738, a statin (e.g., atorvastatin), ezetimibe, or combinations thereof, via oral gavage for a specified duration (e.g., 4 weeks).

• Blood Sampling: Blood samples are collected at baseline and at the end of the treatment period.

• Lipid Analysis: Plasma levels of total cholesterol (TC), LDL-C, HDL-C, and triglycerides (TG) are measured using commercially available enzymatic kits.

• Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine significant differences between treatment groups.

In Vitro ACAT Activity Assay

Methodology:

• Microsome Preparation: Liver microsomes are prepared from untreated rats or from a relevant cell line.

• Assay Reaction: The assay is typically performed in a buffer containing [14C]oleoyl-CoA as the substrate.

• Incubation: Microsomal protein is incubated with the substrate in the presence or absence of Y-9738 and/or other test compounds.

• Lipid Extraction: The reaction is stopped, and lipids are extracted.

• Analysis: The amount of radiolabeled cholesteryl oleate (B1233923) formed is quantified by thin-layer chromatography (TLC) and scintillation counting to determine ACAT activity.

Gene Expression Analysis by RT-PCR

Methodology:

• RNA Isolation: Total RNA is isolated from liver tissue or cultured hepatocytes treated with Y-9738, a statin, or their combination.

• Reverse Transcription: RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): The expression levels of key genes involved in cholesterol metabolism (e.g., HMGCR, LDLR, SREBP-2, ABCA1) are quantified by qPCR using gene-specific primers.

• Data Analysis: Gene expression levels are normalized to a housekeeping gene (e.g., GAPDH), and the relative changes in expression between treatment groups are calculated.

Conclusion

The mechanistic profile of Y-9738 as an ACAT inhibitor strongly suggests a high potential for synergistic lipid-lowering effects when combined with statins or ezetimibe. The complementary pathways targeted by these drug combinations offer a promising strategy for achieving more stringent lipid-lowering goals in patients with hypercholesterolemia. The experimental protocols outlined in this guide provide a framework for the preclinical validation of these synergistic interactions, which is a critical step in the clinical development of Y-9738 as part of a combination therapy regimen. Further research is warranted to fully elucidate the clinical benefits and safety profile of such combination therapies.

References

• 1. Inhibitors of acyl-coenzyme a: cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic potential of ACAT inhibitors as lipid lowering and anti-atherosclerotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential role of acyl-coenzyme A:cholesterol transferase (ACAT) Inhibitors as hypolipidemic and antiatherosclerosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Preclinical Efficacy of ROCK Inhibitors in Animal Models

Disclaimer: The compound "Y-9738" specified in the topic of this guide did not yield any public scientific data. Therefore, this guide utilizes data for the extensively studied and representative Rho-associated coiled-coil containing protein kinase (ROCK) inhibitor, Y-27632 , as a primary comparator. This guide is intended for researchers, scientists, and drug development professionals to provide an objective comparison of the performance of Y-27632 with other ROCK inhibitors, namely Fasudil (B1672074) and Ripasudil, across various animal species and disease models.

Introduction to ROCK Inhibition

Rho-associated coiled-coil containing protein kinases (ROCKs) are serine/threonine kinases that play a crucial role in regulating the actin cytoskeleton. The ROCK signaling pathway is involved in a wide range of cellular processes, including cell adhesion, motility, contraction, and proliferation. Dysregulation of this pathway has been implicated in the pathophysiology of numerous diseases, making ROCK a compelling therapeutic target. This guide focuses on the preclinical evidence for three prominent ROCK inhibitors—Y-27632, Fasudil, and Ripasudil—in various animal models.

The ROCK Signaling Pathway

The Rho/ROCK pathway is a critical regulator of cell shape and movement. The following diagram illustrates the canonical signaling cascade and the point of intervention for ROCK inhibitors.

Caption: The RhoA/ROCK signaling pathway and the inhibitory action of Y-27632, Fasudil, and Ripasudil.

Comparative Efficacy in Animal Models

The following sections summarize the observed effects of Y-27632, Fasudil, and Ripasudil in various animal models, categorized by therapeutic area.

Ocular Diseases (Glaucoma and Corneal Injury)

ROCK inhibitors have shown significant promise in ophthalmology, primarily by increasing aqueous humor outflow to reduce intraocular pressure (IOP) in glaucoma and by promoting corneal endothelial regeneration.

Table 1: Effects of ROCK Inhibitors in Animal Models of Ocular Disease

Compound	Animal Model	Condition	Key Findings	Citation(s)
Y-27632	Rabbit	Glaucoma Filtration Surgery	Prevented fibroproliferation and scar formation, improving surgical outcome.	[1][2]
Rabbit	Normal Tension	Dose-dependently decreased IOP and increased outflow facility.	[3][4]
Canine	Corneal Cryoinjury	Accelerated corneal endothelial regeneration.	[5][6]
Ripasudil	Mouse	Experimental Glaucoma/Optic Neuropathy	Demonstrated neuroprotective effects on retinal ganglion cells.	[7]
Rabbit, Monkey	Normal Tension	Showed significant IOP-lowering effects, with additive effects when combined with other glaucoma agents.	[8]
Mouse	Filtration Surgery	Suppressed postoperative scar formation.	[9]

Experimental Protocol: Glaucoma Filtration Surgery in Rabbits

The following workflow outlines a typical experimental protocol for evaluating the anti-scarring effects of ROCK inhibitors in a rabbit model of glaucoma filtration surgery.[1][2]

Caption: Experimental workflow for evaluating ROCK inhibitors in a rabbit glaucoma filtration surgery model.

Central Nervous System (Spinal Cord Injury)

ROCK inhibitors are being investigated for their neuroprotective and neuro-regenerative properties following central nervous system injury.

Table 2: Effects of ROCK Inhibitors in Animal Models of Spinal Cord Injury (SCI)

Compound	Animal Model	Condition	Key Findings	Citation(s)
Y-27632	Rat	Spinal Cord Injury	Improved functional recovery by shifting astrocyte phenotype and morphology.	[10]
Mouse	Spinal Cord Injury	Promoted axon growth and improved functional outcomes.	[11]
Fasudil	Mouse	Spinal Cord Trauma	Significantly decreased histological damage and improved motor recovery.	[12]
Rat	Spinal Cord Injury	Promoted neurological recovery, possibly through protein kinase inhibition and decreased neutrophil infiltration.	[13][14]
Rat	Spinal Cord Injury	Promoted early functional recovery by enhancing microglia phagocytosis.	[15]

Experimental Protocol: Spinal Cord Injury in Rats

The following diagram illustrates a common experimental design for assessing the therapeutic potential of ROCK inhibitors in a rat model of spinal cord injury.[13][14]

References

• 1. Potential role of Rho-associated protein kinase inhibitor Y-27632 in glaucoma filtration surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Topical Rho-Associated Kinase Inhibitor, Y27632, Accelerates Corneal Endothelial Regeneration in a Canine Cryoinjury Model | Semantic Scholar [semanticscholar.org]
• 6. Topical Rho-Associated Kinase Inhibitor, Y27632, Accelerates Corneal Endothelial Regeneration in a Canine Cryoinjury Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Mechanisms of Neuroprotection by Topical Rho Kinase Inhibition in Experimental Mouse Glaucoma and Optic Neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Additive Intraocular Pressure-Lowering Effects of Ripasudil with Glaucoma Therapeutic Agents in Rabbits and Monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Rho Kinase Inhibitor Y27632 Improves Recovery After Spinal Cord Injury by Shifting Astrocyte Phenotype and Morphology via the ROCK/NF-κB/C3 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Compounds co-targeting kinases in axon regulatory pathways promote regeneration and behavioral recovery after spinal cord injury in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effect of fasudil, a selective inhibitor of Rho kinase activity, in the secondary injury associated with the experimental model of spinal cord trauma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protein kinase inhibition by fasudil hydrochloride promotes neurological recovery after spinal cord injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. stemcell.com [stemcell.com]
• 15. ROCK inhibition with fasudil promotes early functional recovery of spinal cord injury in rats by enhancing microglia phagocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Laboratory Reagents: A General Protocol

The responsible disposal of laboratory chemicals is paramount for ensuring the safety of personnel and the protection of the environment. While specific protocols are dictated by the substance's unique properties and local regulations, a universal set of principles guides the handling of chemical waste. This document outlines a general procedure for the disposal of a solid, non-highly reactive chemical, drawing upon established safety guidelines.

It is critical to note that no specific disposal information for a substance designated "Y-9738" is publicly available. Therefore, the following guidelines are based on general best practices for laboratory chemical waste management. Always consult the official Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS) office for substance-specific disposal instructions.

General Disposal Workflow for Solid Chemical Waste

The proper disposal of chemical waste is a systematic process that begins with identification and ends with collection by trained personnel. Adherence to this workflow minimizes risks and ensures regulatory compliance.

Essential Safety and Handling Protocols for Compound Y-9738

Disclaimer: The following guidelines are provided for a hypothetical compound, "Y-9738," and are based on general laboratory safety principles for handling potent, powdered small molecule compounds. These procedures are for illustrative purposes and must be adapted to the specific chemical and toxicological properties of any real substance. Always consult the specific Safety Data Sheet (SDS) for any chemical before handling.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with the novel compound Y-9738. Adherence to these protocols is critical to ensure personal safety and to maintain a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure to Y-9738. The following table summarizes the required PPE for various laboratory activities involving this compound.

Activity	Required PPE	Specifications and Best Practices
Low-Concentration Solution Handling	- Nitrile Gloves- Safety Glasses- Laboratory Coat	- Double gloving is recommended.- Ensure safety glasses have side shields.- Cuffs of the lab coat should be snug.
High-Concentration Solution Handling	- Chemical Resistant Gloves (e.g., Nitrile)- Chemical Splash Goggles- Chemical Resistant Apron over Lab Coat	- Change gloves immediately if contaminated.- Goggles must provide a complete seal around the eyes.- Ensure apron provides adequate coverage.
Handling of Powdered Y-9738	- Double Nitrile Gloves- Chemical Splash Goggles- Face Shield- Disposable Gown- Respiratory Protection (e.g., N95 or higher)	- All handling of powdered Y-9738 must be performed in a certified chemical fume hood.- Ensure proper fit-testing for respirators.

Experimental Protocol: Preparation of a 10 mM Stock Solution of Y-9738

This protocol outlines the steps for safely preparing a stock solution from powdered Y-9738.

Materials:

• Powdered Y-9738

• Anhydrous DMSO

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Pipettors and sterile, filtered pipette tips

• Vortex mixer

Procedure:

• Preparation: Don all required PPE for handling powdered compounds as specified in the table above. Work exclusively within a certified chemical fume hood.

• Weighing: Carefully weigh the desired amount of Y-9738 powder using a calibrated analytical balance. Use anti-static weighing paper or a weighing boat.

• Solubilization: Transfer the weighed powder to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

• Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

• Storage: Aliquot the stock solution into smaller, clearly labeled, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or as recommended.

• Decontamination: Decontaminate all surfaces and equipment used in the procedure. Dispose of all contaminated disposables as hazardous chemical waste.

Disposal Plan for Y-9738 Waste

Proper disposal of Y-9738 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Container	Disposal Procedure
Solid Waste (e.g., contaminated gloves, tubes, pipette tips)	Labeled Hazardous Waste Bag	Place all solid waste in a designated, sealed, and clearly labeled hazardous waste bag within the fume hood.
Liquid Waste (e.g., unused solutions, contaminated solvents)	Labeled Hazardous Liquid Waste Container	Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams.
Sharps Waste (e.g., contaminated needles, scalpels)	Sharps Container for Chemical Waste	Dispose of all contaminated sharps in a designated sharps container for chemically contaminated items.

All waste must be disposed of through the institution's Environmental Health and Safety (EHS) office.

Visual Guides

The following diagrams illustrate key workflows and a hypothetical signaling pathway for Y-9738.

Caption: Workflow for safe handling and preparation of Y-9738 solutions.

Caption: Hypothetical signaling cascade initiated by Y-9738.